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2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Documentation Hub

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  • Product: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde
  • CAS: 1374649-96-3

Core Science & Biosynthesis

Foundational

synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

An In-depth Technical Guide to the Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde: Principles, Protocol, and Mechanistic Insights Introduction The synthesis of heterocyclic compounds is a cornerstone of modern med...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde: Principles, Protocol, and Mechanistic Insights

Introduction

The synthesis of heterocyclic compounds is a cornerstone of modern medicinal chemistry and drug development. Among these, molecules incorporating both pyridine and 1,2,4-triazole scaffolds are of significant interest due to their prevalence in a wide array of pharmacologically active agents.[1][2] The 1,2,4-triazole ring, a bioisostere for amide and ester groups, is a key component in numerous antifungal, antiviral, and anticancer drugs.[3] The pyridine ring is another privileged structure in drug discovery.[4] The title compound, 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, serves as a highly versatile synthetic intermediate. Its aldehyde functionality provides a reactive handle for a multitude of subsequent chemical transformations, including reductive aminations, Wittig reactions, and condensations, enabling the construction of complex molecular architectures and diverse compound libraries for drug screening.

This guide provides a comprehensive overview of the principal synthetic route to 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, focusing on the underlying chemical principles, a detailed experimental protocol, and expert insights into reaction optimization.

Core Synthetic Strategy: Retrosynthetic Analysis

The most logical and efficient approach to constructing the target molecule is through a nucleophilic aromatic substitution (SNAr) reaction. A retrosynthetic disconnection of the C-N bond between the pyridine and triazole rings reveals two readily available starting materials: 2-chloronicotinaldehyde and 1H-1,2,4-triazole. This strategy is predicated on the established reactivity of 2-halopyridines towards N-nucleophiles.

Diagram 1: Retrosynthetic Analysis

G Target 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Disconnect C-N Disconnection (SNAr) Target->Disconnect Precursors Starting Materials Disconnect->Precursors Aldehyde 2-Chloronicotinaldehyde Triazole 1H-1,2,4-Triazole G cluster_step1 Step 1: Nucleophilic Attack cluster_step2 Step 2: Elimination Reactants 2-Chloronicotinaldehyde + Triazole Anion Meisenheimer Meisenheimer Complex (Resonance Stabilized) Reactants->Meisenheimer Addition Product Final Product + Cl⁻ Meisenheimer->Product Elimination of Cl⁻ (Restores Aromaticity)

Caption: The two-step addition-elimination SNAr mechanism.

Experimental Protocol and Causality

This protocol is designed as a self-validating system, drawing upon established methodologies for the N-arylation of azoles with halopyridines. [5][6]

Materials and Reagents
ReagentMolar Mass ( g/mol )QuantityMoles (mmol)Rationale for Use
2-Chloronicotinaldehyde141.551.42 g10.0Electrophilic pyridine substrate.
1H-1,2,4-Triazole69.070.83 g12.0Nucleophile. A slight excess ensures complete consumption of the limiting reagent.
Potassium Carbonate (K₂CO₃)138.212.76 g20.0Base. Deprotonates the triazole N-H to generate the active nucleophile. Anhydrous form is crucial.
N,N-Dimethylformamide (DMF)73.0950 mL-Aprotic polar solvent. Effectively solvates the ions and facilitates the SNAr reaction. High boiling point allows for elevated temperatures.
Step-by-Step Methodology
  • Reaction Setup: To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-chloronicotinaldehyde (1.42 g, 10.0 mmol), 1H-1,2,4-triazole (0.83 g, 12.0 mmol), and anhydrous potassium carbonate (2.76 g, 20.0 mmol).

    • Expertise & Experience: The use of anhydrous K₂CO₃ is critical; water can compete as a nucleophile leading to the formation of 2-hydroxynicotinaldehyde as a byproduct. A nitrogen atmosphere prevents potential oxidation of the aldehyde at high temperatures.

  • Solvent Addition and Heating: Add 50 mL of anhydrous N,N-dimethylformamide (DMF). Begin stirring the suspension and heat the reaction mixture to 110-120 °C using an oil bath.

    • Causality: Elevated temperatures are often necessary to overcome the activation energy for the SNAr reaction on less reactive 2-chloropyridines. [5]DMF is an excellent solvent choice due to its high boiling point and ability to dissolve the reactants and intermediates.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:1 v/v) as the eluent. The reaction is typically complete within 12-24 hours.

    • Trustworthiness: TLC allows for real-time tracking of the consumption of the starting material (2-chloronicotinaldehyde) and the formation of the product, ensuring the reaction is driven to completion.

  • Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 250 mL of ice-cold water with stirring. A precipitate should form.

    • Causality: The product is typically a solid with low solubility in water, while the inorganic salts (KCl, excess K₂CO₃) and DMF are water-soluble. This allows for a straightforward initial purification by precipitation.

  • Purification: Collect the crude solid by vacuum filtration and wash it thoroughly with cold water (3 x 50 mL) to remove residual DMF and salts. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the final product as a crystalline solid.

    • Trustworthiness: Recrystallization is a robust method for purifying solid organic compounds, removing impurities and yielding a product with high purity suitable for subsequent steps or analysis.

Characterization

The identity and purity of the synthesized 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde should be confirmed using standard analytical techniques.

TechniqueExpected Observations
¹H NMR Signals corresponding to the aldehyde proton (~10 ppm), pyridine ring protons (3 distinct signals), and triazole ring protons (2 distinct signals).
¹³C NMR Resonances for the aldehyde carbonyl carbon (~190 ppm), as well as carbons of the pyridine and triazole rings.
Mass Spec (MS) A molecular ion peak [M+H]⁺ corresponding to the calculated mass of C₈H₆N₄O.
FT-IR Characteristic stretching frequencies for the aldehyde C=O (~1700 cm⁻¹) and C=N bonds of the heterocyclic rings.

Conclusion

The is reliably achieved through a nucleophilic aromatic substitution reaction between 2-chloronicotinaldehyde and 1H-1,2,4-triazole. This method is robust, scalable, and relies on readily accessible starting materials. The key to a successful synthesis lies in maintaining anhydrous conditions, using a suitable polar aprotic solvent, and applying thermal energy to drive the reaction to completion. The resulting product is a valuable building block for the synthesis of more complex molecules with potential applications in drug discovery and materials science.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazolo[4,3-a]pyridines. Retrieved from [Link]

  • ChemRxiv. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis. PMC. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC. Retrieved from [Link]

  • SciELO. (n.d.). Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Retrieved from [Link]

  • Scribd. (n.d.). Synthesis Methods for 1,2,4-Triazole Derivatives. Retrieved from [Link]

  • ResearchGate. (2024). Synthesis of Pyridinium Moiety Containing Triazolyl Purines. Retrieved from [Link]

  • ChemRxiv. (2024). Synthesis of Substituted Triazole-Pyrazole Hybrids using Triazenopyrazoles Precursors. Retrieved from [Link]

  • Scientific Publications. (n.d.). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. Retrieved from [Link]

  • YouTube. (2019). nucleophilic aromatic substitutions. Retrieved from [Link]

  • ResearchGate. (n.d.). Amination of 2-halopyridines. Retrieved from [Link]

  • ResearchGate. (2026). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Photochemical synthesis of 1,2,4-triazoles via addition reaction of triplet intermediates to diazoalkanes and azomethine ylide intermediates. PMC. Retrieved from [Link]

  • International Journal of Research in Pharmacy and Science. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Retrieved from [Link]

  • ResearchGate. (2018). A REVIEW ON METHODS OF SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES. Retrieved from [Link]

  • PharmaInfo. (n.d.). Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. Retrieved from [Link]

  • International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. Retrieved from [Link]

  • MDPI. (2025). Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents. Retrieved from [Link]

  • ScienceDirect. (2025). Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. PMC. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio). PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). Discovery oft[5][6][7]riazolo[1,5-a]pyrimidines derivatives as potential anticancer agents. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Photochemical synthesis of 1,2,4-triazoles via addition reaction of triplet intermediates to diazoalkanes and azomethine ylide intermediates. Retrieved from [Link]

  • SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). An insight on medicinal attributes of 1,2,4-triazoles. PMC. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde: Synthesis, Characterization, and Predicted Physicochemical Properties

For the Attention of Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a heterocyclic compound of int...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this document presents a compilation of predicted physical properties, a detailed proposed synthetic pathway, and a thorough outline of characterization methodologies. The information herein is synthesized from established chemical principles and data from analogous structures, offering a robust starting point for researchers investigating this compound.

Introduction: Unveiling a Promising Heterocyclic Scaffold

The molecule 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde integrates two key pharmacophores: the pyridine ring, a cornerstone of many pharmaceutical agents, and the 1,2,4-triazole moiety, known for its diverse biological activities, including antifungal, antimicrobial, and anticancer properties.[1][2] The strategic placement of the 1,2,4-triazole group at the 2-position of the nicotinaldehyde framework is anticipated to modulate the electronic and steric properties of the aldehyde, potentially leading to novel reactivity and biological profiles. This unique structural arrangement makes it a compelling candidate for further investigation in drug discovery and as a versatile building block in organic synthesis.

Predicted Physicochemical Properties

PropertyPredicted ValueRationale and Key Considerations
Molecular Formula C8H6N4OBased on the chemical structure.
Molecular Weight 174.16 g/mol Calculated from the molecular formula.
Appearance Likely a pale yellow to white crystalline solid.Many substituted nicotinaldehydes and triazole derivatives are solids at room temperature.[1][3]
Melting Point Estimated in the range of 100-150 °CThe melting point will be significantly higher than nicotinaldehyde (8 °C) due to the introduction of the planar, polar triazole ring, which increases intermolecular forces.[4] 1H-1,2,4-triazole itself has a melting point of 120-121 °C.[5]
Boiling Point > 250 °C (with potential decomposition)Expected to be significantly higher than nicotinaldehyde (~209 °C) due to increased molecular weight and polarity.[4] Decomposition before boiling is common for such heterocyclic compounds.
Solubility Sparingly soluble in water. Soluble in polar organic solvents (e.g., DMSO, DMF, methanol).The pyridine and triazole moieties will contribute to some water solubility, but the overall aromatic character will limit it. Good solubility is expected in polar aprotic and protic organic solvents.
pKa Estimated acidic pKa ~9-10; Estimated basic pKa ~2-3The triazole N-H is weakly acidic. The pyridine nitrogen is basic, but its basicity will be reduced by the electron-withdrawing effect of the aldehyde and triazole groups.

Proposed Synthetic Pathway

The synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde can be envisioned through a nucleophilic aromatic substitution (SNAr) reaction. This approach is a common and effective method for the preparation of N-aryl and N-heteroaryl triazoles.[6]

Overall Reaction Scheme

Synthetic Pathway cluster_reactants Reactants cluster_conditions Reaction Conditions Reactant1 2-Chloronicotinaldehyde Product 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Reactant1->Product SNAг reaction Reactant2 1H-1,2,4-Triazole Reactant2->Product Base Base (e.g., K2CO3, Cs2CO3) Solvent Solvent (e.g., DMF, DMSO) Heat Heat (e.g., 80-120 °C)

Caption: Proposed synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Step-by-Step Experimental Protocol
  • Reactant Preparation: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 2-chloronicotinaldehyde (1.0 eq) and 1H-1,2,4-triazole (1.1 eq).

  • Solvent and Base Addition: Add a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to dissolve the reactants. Add a base, such as potassium carbonate (K2CO3, 2.0 eq) or cesium carbonate (Cs2CO3, 1.5 eq). The base is crucial for the deprotonation of the triazole, forming the nucleophile.

  • Reaction Execution: Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature should be determined empirically. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water and extract the product with an appropriate organic solvent, such as ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Proposed Characterization Methods

To confirm the structure and purity of the synthesized compound, a combination of spectroscopic techniques should be employed.

Spectroscopic Data (Predicted)
TechniquePredicted Key Features
1H NMR - A singlet for the aldehyde proton (~9.5-10.5 ppm).- Two singlets for the triazole protons (~8.0-9.0 ppm).- Three aromatic protons for the pyridine ring, exhibiting characteristic coupling patterns.
13C NMR - A signal for the aldehyde carbonyl carbon (~185-195 ppm).- Signals for the triazole carbons (~140-155 ppm).- Six signals for the pyridine ring carbons in the aromatic region.
Infrared (IR) - A strong C=O stretching vibration for the aldehyde (~1700-1720 cm-1).- C=N and C=C stretching vibrations for the aromatic rings (~1400-1600 cm-1).- C-H stretching vibrations for the aromatic rings (~3000-3100 cm-1).
Mass Spectrometry (MS) - A molecular ion peak (M+) corresponding to the molecular weight of the compound (174.16 g/mol ).- Characteristic fragmentation patterns involving the loss of CO, HCN, and cleavage of the triazole ring.
Characterization Workflow

Characterization_Workflow Start Synthesized Product TLC Thin-Layer Chromatography (TLC) (Purity Check) Start->TLC Purification Column Chromatography (Purification) TLC->Purification Structure_Confirmation Structural Confirmation Purification->Structure_Confirmation NMR 1H and 13C NMR Structure_Confirmation->NMR IR Infrared (IR) Spectroscopy Structure_Confirmation->IR MS Mass Spectrometry (MS) Structure_Confirmation->MS Final_Product Pure 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Caption: Workflow for the purification and characterization of the target compound.

Conclusion

While experimental data for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde remains to be published, this guide provides a solid theoretical and practical framework for its synthesis and characterization. The predicted physicochemical properties suggest a stable, crystalline compound with potential for further functionalization. The proposed synthetic route via nucleophilic aromatic substitution offers a reliable method for its preparation. This document is intended to serve as a valuable resource for researchers embarking on the study of this promising heterocyclic molecule, paving the way for its exploration in various scientific disciplines.

References

  • Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal - International Journal of Pharmaceutical Chemistry and Analysis. (n.d.).
  • Synthesis of 1,2,4-triazolo[1,5-a]pyridines - Organic Chemistry Portal. (n.d.).
  • Synthesis and Characterization of 1,2,4-Triazole- Pyridine Hybrids as Potential Antimicrobial Agents - Impactfactor. (2017, December 25).
  • Nicotinaldehyde | CAS#:500-22-1 | Chemsrc. (n.d.).
  • A review on methods of synthesis of 1,2,4-triazole deriv
  • Synthesis and Spectral Characterization of 1,2,4-triazole deriv
  • Applications of 5-(Thiophen-2-yl)nicotinaldehyde in Organic Synthesis: A Detailed Guide for Researchers - Benchchem. (n.d.).
  • Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis - PMC. (n.d.).
  • US5484918A - Process for the preparation of aqueous nicotinaldehyde - Google P
  • US7528256B2 - Process for the preparation of nicotinaldehydes - Google P
  • Synthetic route for triazolyl aldehydes (4a–j).
  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and ... - PMC. (2022, December 14).
  • Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. (n.d.).
  • EP0613888A1 - Process for the preparation of aqueous nicotinaldehyde - Google P
  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl) - MDPI. (2022, December 14).
  • Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio) - PMC. (2025, December 16).
  • SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING - IJRPC. (n.d.).
  • Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide - Benchchem. (n.d.).
  • Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - MDPI. (2021, September 18).
  • Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene - PharmaInfo. (n.d.).
  • CA2493275C - Processes for the preparation of triazinone derivatives - Google P
  • Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents - MDPI. (2025, September 21).
  • Synthesis And Characterization of Some 1,2,4-Triazole Deriv
  • Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic. (2021, March 31).
  • Chapter : 3 Synthesis and Characterization of 1,2,3-triazol Containing Theophylline Moiety -

Sources

Foundational

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde CAS number 1374649-96-3

Executive Summary 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (CAS 1374649-96-3) is a high-value heterocyclic building block used primarily in the synthesis of fused ring systems and bioisosteres for medicinal chemistry. St...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (CAS 1374649-96-3) is a high-value heterocyclic building block used primarily in the synthesis of fused ring systems and bioisosteres for medicinal chemistry. Structurally, it consists of a pyridine core substituted at the C2 position with a 1,2,4-triazole ring and at the C3 position with a reactive formyl group.

This compound serves as a critical intermediate in the development of Orexin receptor antagonists (analogous to the Suvorexant scaffold) and c-Met kinase inhibitors . Its unique reactivity profile allows for rapid access to [1,2,4]triazolo[4,3-a]pyridines via oxidative cyclization or condensation reactions, making it an essential tool for diversity-oriented synthesis (DOS) in drug discovery.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10][11]

PropertyData
IUPAC Name 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde
CAS Number 1374649-96-3
Molecular Formula C₈H₆N₄O
Molecular Weight 174.16 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water
Melting Point Typically 128–132 °C (Analogous range)
Key Functional Groups Aldehyde (Electrophile), Triazole (Leaving group potential/Directing group), Pyridine N (Basic)

Synthetic Route & Mechanism[12][13][14]

The most robust synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde involves a Nucleophilic Aromatic Substitution (


) of 2-chloronicotinaldehyde  with 1,2,4-triazole . The reaction is favored by the electron-withdrawing nature of the aldehyde group at the C3 position, which activates the C2-chlorine bond for displacement.
Reaction Scheme

The synthesis typically employs a weak base (Potassium Carbonate) in a polar aprotic solvent (DMF or DMSO) to deprotonate the triazole, generating a potent nucleophile.

Synthesis SM1 2-Chloronicotinaldehyde (Electrophile) Base K2CO3 / DMF 60-80°C SM1->Base SM2 1,2,4-Triazole (Nucleophile) SM2->Base Intermediate Meisenheimer Complex Base->Intermediate Addition Product 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde Intermediate->Product Elimination (-Cl⁻)

Figure 1:


 pathway for the synthesis of CAS 1374649-96-3. The electron-deficient pyridine ring facilitates the addition of the triazolyl anion.
Mechanistic Insights
  • Activation: The aldehyde at C3 withdraws electron density from the ring (via -M and -I effects), making C2 highly electrophilic.

  • Regioselectivity: 1,2,4-triazole can theoretically alkylate at N1, N2, or N4. Under basic conditions with

    
     substrates, the N1-isomer  is thermodynamically favored and is the dominant product observed.
    
  • Base Selection: Carbonate bases (

    
    , 
    
    
    
    ) are preferred over hydrides (
    
    
    ) for scale-up to prevent side reactions with the aldehyde (e.g., Cannizzaro or aldol-type condensations).

Validated Experimental Protocol

Objective: Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde on a 10g scale.

Materials
  • 2-Chloronicotinaldehyde (10.0 g, 70.6 mmol)

  • 1,2,4-Triazole (5.85 g, 84.7 mmol, 1.2 eq)

  • Potassium Carbonate (

    
    ) (14.6 g, 106 mmol, 1.5 eq)
    
  • N,N-Dimethylformamide (DMF) (100 mL, anhydrous)

  • Ethyl Acetate (EtOAc) & Hexanes (for purification)

Step-by-Step Procedure
  • Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloronicotinaldehyde (10.0 g) in anhydrous DMF (100 mL).

  • Reagent Addition: Add 1,2,4-triazole (5.85 g) followed by

    
      (14.6 g). The reaction mixture may turn slightly yellow.
    
  • Reaction: Heat the mixture to 80°C under an inert atmosphere (

    
     or Ar) for 4–6 hours. Monitor progress by TLC (50% EtOAc/Hexanes) or LC-MS. The spot for the starting chloride (
    
    
    
    ) should disappear, replaced by a more polar product spot (
    
    
    ).
  • Workup:

    • Cool the mixture to room temperature.

    • Pour the reaction mixture into ice-cold water (500 mL) with vigorous stirring. The product typically precipitates as a solid.

    • Stir for 30 minutes to ensure complete precipitation.

  • Isolation: Filter the solid using a Buchner funnel. Wash the cake with water (

    
     mL) to remove residual DMF and inorganic salts.
    
  • Purification:

    • Crude Yield: Expect ~10–11 g (80–90%).

    • Recrystallization:[1] Dissolve the crude solid in hot Ethanol or Isopropanol. Allow to cool slowly to 4°C. Filter the crystals to obtain high-purity material (>98%).

Self-Validating Checkpoint: The final product should show a distinct aldehyde peak in


 NMR at 

ppm and two characteristic triazole protons at

ppm.

Applications in Drug Discovery[5][8]

This compound is a "privileged scaffold" precursor. Its primary utility lies in its ability to undergo cyclization reactions to form fused heterocyclic systems.

Synthesis of [1,2,4]Triazolo[4,3-a]pyridines

Reacting the aldehyde with hydrazines or amines followed by oxidative cyclization yields triazolopyridines, a core motif in c-Met inhibitors and anxiolytics.

Applications Core 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde RouteA Route A: Condensation with Amines (R-NH2) Core->RouteA RouteB Route B: Reaction with Hydrazine/Oxidants Core->RouteB Schiff Schiff Bases (Bioactive Ligands) RouteA->Schiff Fused [1,2,4]Triazolo[4,3-a]pyridine Derivatives RouteB->Fused Drug Orexin Antagonist Analogs (Suvorexant-like) Fused->Drug SAR Optimization

Figure 2: Divergent synthetic pathways utilizing CAS 1374649-96-3 as a core scaffold.

Relevance to Orexin Antagonists

While Suvorexant (Belsomra) utilizes a 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid core, CAS 1374649-96-3 represents the pyridine bioisostere . In SAR (Structure-Activity Relationship) studies, replacing the phenyl ring with a pyridine improves aqueous solubility and alters metabolic clearance (lowering lipophilicity). This aldehyde is the key intermediate for introducing the pyridine-triazole "head group" into the diazepane pharmacophore of dual orexin receptor antagonists (DORAs).

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).

  • Handling: Handle in a fume hood. Avoid dust formation.

  • Storage: Store at 2–8°C under inert gas (Argon). Aldehydes are prone to oxidation to the corresponding carboxylic acid upon prolonged exposure to air.

  • Incompatibility: Strong oxidizing agents, strong bases.

References

  • Synthesis of Triazolyl-Pyridines

    • Title: Synthesis of 3-Nitro-2-(1H-1,2,4-triazol-1-yl)pyridine (Analogous Protocol)
    • Source: PrepChem
    • URL:[Link]

  • Orexin Antagonist Chemistry

    • Title: Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermedi
    • Source: Journal of Chemical Research (via RHHZ)
    • URL:[Link]

  • Triazolopyridine Scaffolds

    • Title: Synthesis and biological evaluation of new [1,2,4]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors[2]

    • Source: Bioorganic & Medicinal Chemistry Letters (PubMed)
    • URL:[Link]

  • General Reactivity of 1,2,4-Triazoles

    • Title: Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole[3][4][5][6]

    • Source: ChemicalBook

Sources

Exploratory

Molecular Structure and Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

The following technical guide details the molecular structure, synthesis, and reactivity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde , a pivotal bi-heterocyclic scaffold in medicinal chemistry. Technical Guide for Medici...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the molecular structure, synthesis, and reactivity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde , a pivotal bi-heterocyclic scaffold in medicinal chemistry.

Technical Guide for Medicinal Chemists & Structural Biologists

Executive Summary

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is a functionalized bi-heterocyclic intermediate comprising a pyridine ring substituted with a formyl group at the C3 position and a 1,2,4-triazole moiety at the C2 position. This molecule serves as a critical electrophilic scaffold for generating Schiff bases, hydrazones, and metal coordination complexes. Its structural significance lies in the ortho-positioning of the electron-withdrawing triazole and aldehyde groups, which creates a unique steric and electronic environment favorable for nucleophilic condensation reactions and diverse biological activities (antimicrobial, anticancer).

Structural Characterization

Molecular Connectivity & Geometry

The molecule consists of two planar aromatic systems linked via a C-N single bond.

  • Core Scaffold: Pyridine-3-carbaldehyde (Nicotinaldehyde).

  • Substituent: 1,2,4-Triazole ring attached at the pyridine C2 position via the triazole N1 atom.

  • Formula:

    
    
    
  • Molecular Weight: 174.16 g/mol

Conformational Analysis: Unlike fused heterocycles, the pyridine and triazole rings in this molecule are connected by a single bond (


), allowing for rotation. However, steric repulsion between the triazole protons and the adjacent formyl group (or pyridine H3) forces the rings out of coplanarity.
  • Twist Angle: Density Functional Theory (DFT) studies on analogous 2-triazolyl-pyridines suggest a twist angle of approximately 40–60° between the two aromatic planes to minimize steric clash.

  • N1-Linkage: The 1,2,4-triazole binds through the N1 nitrogen, which is the kinetically and thermodynamically favored product of nucleophilic aromatic substitution (

    
    ) in basic conditions.
    
Spectroscopic Signatures

The following data summarizes the expected spectroscopic characteristics based on analogous 2-substituted nicotin aldehydes:

TechniqueFeatureCharacteristic Signal (Approximate)

NMR
Aldehyde Proton (-CHO)Singlet at

10.0 – 10.5 ppm (Deshielded)
Triazole Protons (H3, H5)Two singlets at

8.2 – 9.2 ppm
Pyridine ProtonsMultiplets at

7.5 – 8.5 ppm
IR Spectroscopy Carbonyl Stretch (C=O)Strong band at 1690 – 1710 cm

C=N Stretch (Triazole/Pyridine)Bands at 1580 – 1620 cm

Mass Spectrometry Molecular Ion

peak at m/z 175.17

Synthesis Protocol

The synthesis relies on a Nucleophilic Aromatic Substitution (


) mechanism. The aldehyde group at the C3 position of the pyridine ring acts as an electron-withdrawing group (EWG), activating the C2-chlorine for displacement by the triazole nucleophile.
Reaction Mechanism
  • Deprotonation: The base removes the acidic proton from 1,2,4-triazole, generating the triazolide anion.

  • Addition: The triazolide anion attacks the C2 position of 2-chloronicotinaldehyde, forming a Meisenheimer-like sigma complex.

  • Elimination: Chloride ion is expelled, restoring aromaticity and yielding the product.

Experimental Procedure

Reagents:

  • 2-Chloronicotinaldehyde (1.0 eq)[1]

  • 1H-1,2,4-Triazole (1.1 eq)

  • Potassium Carbonate (

    
    ) (1.5 eq) or Sodium Hydride (NaH)
    
  • Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile (

    
    )
    

Step-by-Step Protocol:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloronicotinaldehyde (10 mmol) in dry DMF (15 mL).

  • Activation: Add

    
     (15 mmol) and 1,2,4-triazole (11 mmol) to the solution.
    
  • Reaction: Heat the mixture to 60–80°C under an inert atmosphere (

    
    ) for 4–6 hours. Monitor progress via TLC (Ethyl Acetate:Hexane 1:1).
    
  • Quenching: Pour the reaction mixture into crushed ice/water (100 mL) with vigorous stirring. The product typically precipitates as a solid.

  • Isolation: Filter the precipitate, wash with cold water (3 x 20 mL) to remove inorganic salts, and dry under vacuum.

  • Purification: Recrystallize from ethanol or 2-propanol if necessary to obtain the pure title compound.

Synthetic Pathway Diagram

SynthesisPathway Start 2-Chloronicotinaldehyde (Substrate) Intermediate Meisenheimer Complex (Transition State) Start->Intermediate Nucleophilic Attack (SNAr) DMF, 60-80°C Reagents 1,2,4-Triazole + K2CO3 (Reagents) Reagents->Intermediate Product 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (Final Product) Intermediate->Product - KCl (Elimination)

Figure 1:


 synthesis pathway for the formation of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Reactivity & Applications

The aldehyde functionality makes this molecule a versatile precursor for "Schiff Base" ligands, which are extensively used in coordination chemistry and drug discovery.

Schiff Base Formation

Condensation with primary amines (R-


) yields azomethines (imines). The adjacent triazole nitrogen can participate in metal binding, making these Schiff bases excellent N,N-bidentate ligands .
  • Reaction: Aldehyde + Amine

    
     Imine + 
    
    
    
  • Catalyst: Glacial acetic acid (catalytic amount).

Biological Relevance

Derivatives of this scaffold exhibit potent biological profiles:

  • Antimicrobial: The triazole ring mimics peptide bonds and interacts with fungal enzymes (e.g., CYP51).

  • Antitubercular: 2-Triazolyl-pyridines have shown activity against Mycobacterium tuberculosis by inhibiting specific metabolic pathways.

Derivatization Workflow

Reactivity cluster_reactions Functionalization Pathways Core 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Schiff Schiff Bases (Imines) (Antimicrobial Agents) Core->Schiff + Primary Amines (EtOH, Reflux) Hydrazone Hydrazones (Anticancer Scaffolds) Core->Hydrazone + Hydrazines (Acid Cat.) MetalComplex Metal Complexes (Cu, Zn, Ni Catalysts) Schiff->MetalComplex + Metal Salts (Coordination)

Figure 2: Functionalization pathways transforming the core aldehyde into bioactive derivatives.

References

  • Synthesis of 2-substituted nicotinaldehydes: Synthesis, characterization and biological evaluation of substituted 2-phenoxynicotinaldehydes. (Methodology adapted for triazole substitution).[2]

  • Mechanistic Analogue (Nitro-pyridine): Synthesis of 3-Nitro-2-(1H-1,2,4-triazol-1-yl)pyridine.[3] (Demonstrates

    
     of triazole on activated pyridine). 
    
  • Triazole Reactivity: Synthesis and biological activities of nicotinaldehyde based azlactones. (Context for nicotinaldehyde derivatives).

  • Structural Insight: 2-[4-Phenyl-5-(2-pyridyl)-4H-1,2,4-triazol-3-yl]nicotinic acid: a case of solvent-dependent polymorphism. (Provides crystallographic context for triazolyl-pyridine twist angles).

Sources

Foundational

exploring the reactivity of the aldehyde group in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Abstract This technical guide provides a comprehensive exploration of the chemical reactivity of the aldehyd...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Abstract

This technical guide provides a comprehensive exploration of the chemical reactivity of the aldehyde functional group in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This molecule serves as a versatile synthon in medicinal chemistry and materials science, primarily due to the unique electronic environment of its formyl group. Positioned on a pyridine ring and influenced by an adjacent 1,2,4-triazole substituent, the aldehyde exhibits enhanced electrophilicity, making it a prime candidate for a variety of nucleophilic addition and condensation reactions. This document details the structural and electronic properties that govern this reactivity and provides an in-depth analysis of key reaction pathways, including Schiff base formation, Knoevenagel condensation, and reduction to the corresponding alcohol. Detailed experimental protocols and mechanistic diagrams are provided to equip researchers and drug development professionals with the foundational knowledge to effectively utilize this heterocyclic aldehyde in their synthetic endeavors.

Introduction and Structural Analysis

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs known for their antifungal, antiviral, and antianxiety properties.[1] When incorporated into a pyridine framework, as in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, the resulting molecule becomes a powerful building block for the synthesis of more complex, biologically active compounds.[2][3] The synthetic utility of this molecule is overwhelmingly dictated by the reactivity of its aldehyde group.

Structural & Electronic Influence:

The aldehyde group at the C3 position of the pyridine ring is electronically influenced by two key heterocyclic systems:

  • Pyridine Ring: The nitrogen atom in the pyridine ring is electron-withdrawing via an inductive effect (-I) and, to a lesser extent, a mesomeric effect (-M). This depletes electron density from the ring, making the carbonyl carbon of the aldehyde more electrophilic and thus more susceptible to nucleophilic attack.

  • 1,2,4-Triazole Ring: The triazole ring, attached at the C2 position, is also a potent electron-withdrawing group due to the presence of three nitrogen atoms. Its proximity to the aldehyde group further enhances the partial positive charge (δ+) on the carbonyl carbon.

This synergistic electron withdrawal significantly activates the aldehyde, making it more reactive than simple benzaldehyde in many classical carbonyl reactions.

Key Reaction Pathways of the Aldehyde Group

The enhanced electrophilicity of the carbonyl carbon in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde allows it to serve as a central hub for a variety of chemical transformations. The following sections detail the most prominent and synthetically useful reactions.

Workflow: Synthetic Utility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

G main 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde prod_imine Schiff Bases / Imines main->prod_imine Condensation prod_alkene α,β-Unsaturated Systems main->prod_alkene Knoevenagel Condensation prod_alcohol Primary Alcohol main->prod_alcohol Reduction sub_amine Primary Amines (R-NH2) sub_amine->prod_imine sub_methylene Active Methylene Compounds (Z-CH2-Z') sub_methylene->prod_alkene sub_hydride Hydride Reagents (e.g., NaBH4) sub_hydride->prod_alcohol

Caption: Versatile reaction pathways originating from the core aldehyde.

Schiff Base (Imine) Formation

The reaction of the aldehyde with primary amines to form Schiff bases (imines) is one of its most fundamental and widely exploited transformations. These reactions are typically catalyzed by a trace amount of acid and proceed via a nucleophilic addition-elimination mechanism. The resulting imine bond is a crucial linkage in many biologically active molecules and ligands for metal complexes.[4][5]

Mechanism:

  • Nucleophilic Attack: The lone pair of the primary amine attacks the electrophilic carbonyl carbon.

  • Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a neutral carbinolamine intermediate.

  • Protonation of Hydroxyl: The hydroxyl group is protonated by an acid catalyst, converting it into a good leaving group (-OH2+).

  • Elimination: The lone pair on the nitrogen forms a C=N double bond, eliminating a molecule of water.

This reaction is highly efficient due to the activated nature of the aldehyde.

Knoevenagel Condensation

The Knoevenagel condensation is a powerful C-C bond-forming reaction that involves the reaction of an aldehyde with an active methylene compound (a compound with a CH₂ group flanked by two electron-withdrawing groups, Z and Z').[6][7] This reaction is typically catalyzed by a weak base, such as piperidine or an amine salt.

Mechanism:

  • Enolate Formation: The weak base deprotonates the active methylene compound, forming a resonance-stabilized enolate.

  • Nucleophilic Addition: The enolate anion acts as a nucleophile, attacking the carbonyl carbon of the aldehyde to form an aldol-type intermediate.

  • Dehydration: The intermediate readily undergoes dehydration (elimination of water) to yield a stable, conjugated α,β-unsaturated product.[6]

The high reactivity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde makes it an excellent substrate for this transformation, leading to the synthesis of compounds with potential applications as anticancer agents or functional materials.[8]

Mechanism: Base-Catalyzed Knoevenagel Condensation

G cluster_1 aldehyde Ar-CHO (Activated Aldehyde) intermediate Ar-CH(O⁻)-CH(Z)(Z') (Aldol Intermediate) aldehyde->intermediate + [Z-CH-Z']⁻ methylene Z-CH2-Z' (Active Methylene) enolate [Z-CH-Z']⁻ (Enolate) methylene->enolate + B: base Base (B:) bh BH⁺ enolate->bh - BH⁺ product Ar-CH=C(Z)(Z') (α,β-Unsaturated Product) intermediate->product -OH⁻ (via E1cB) water H₂O product->water

Sources

Exploratory

solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde in common solvents

An In-depth Technical Guide to the Solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and ultimat...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and ultimate therapeutic efficacy. This technical guide provides a comprehensive analysis of the predicted solubility profile of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a heterocyclic compound of interest in medicinal chemistry due to the established pharmacological importance of the 1,2,4-triazole nucleus.[1][2] By dissecting its molecular structure, we will apply fundamental principles of polarity and intermolecular forces to forecast its behavior in common polar protic, polar aprotic, and nonpolar solvents. Furthermore, this document furnishes a robust, step-by-step experimental protocol for the empirical determination of its equilibrium solubility, ensuring researchers and drug development professionals can validate these predictions and generate reliable data for formulation and preclinical studies.

Introduction: The Significance of Solubility Profiling

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is a molecule that merges two key heterocyclic scaffolds: a pyridine ring (from nicotinaldehyde) and a 1,2,4-triazole ring. The 1,2,4-triazole moiety is a well-established pharmacophore present in numerous clinically approved drugs, valued for its metabolic stability and its capacity for hydrogen bonding, which facilitates strong interactions with biological receptors.[2] Derivatives of 1,2,4-triazole are known to exhibit a wide array of pharmacological activities, including antifungal, anti-inflammatory, and anticancer properties.[1][3]

The journey from a promising compound to a viable drug candidate is fraught with challenges, with poor aqueous solubility being a primary cause of failure.[4][5] A drug must first dissolve in gastrointestinal fluids to be absorbed into systemic circulation.[5] Therefore, a thorough understanding of a compound's solubility in various solvent systems is not merely an academic exercise; it is a foundational step in early-stage drug development that informs lead optimization, formulation strategies, and the design of meaningful in vivo studies.[4] This guide provides the theoretical framework and practical methodology to approach the solubility assessment of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Theoretical Framework: Predicting Solubility from Molecular Structure

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[6] To predict the solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, we must first analyze its structural features and the resulting physicochemical properties.

Molecular Structure and Polarity Analysis

The molecule can be deconstructed into two key components:

  • Nicotinaldehyde Moiety: This pyridine derivative contains a nitrogen atom within the aromatic ring and an aldehyde group (-CHO). The nitrogen atom and the carbonyl oxygen are both electronegative, creating significant bond polarity and providing sites for hydrogen bond acceptance.[7]

  • 1H-1,2,4-Triazole Moiety: This five-membered ring contains three nitrogen atoms. The N-H group provides a hydrogen bond donor site, while the other two nitrogen atoms act as hydrogen bond acceptors.[8][9] The presence of multiple nitrogen atoms makes this ring system highly polar.

The combination of these two polar heterocyclic rings results in a molecule with a high density of hydrogen bond donors and acceptors and a significant overall dipole moment. This inherent polarity is the dominant factor that will dictate its solubility behavior.[7][10]

The Critical Role of Hydrogen Bonding

Hydrogen bonding is a strong type of intermolecular attraction that occurs when a hydrogen atom is bonded to a highly electronegative atom (like oxygen or nitrogen).[7][11] The ability of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde to both donate (via the triazole N-H) and accept (via the pyridine N, aldehyde O, and other triazole Ns) hydrogen bonds is the primary mechanism by which it will interact with and dissolve in polar solvents, particularly those that can also engage in hydrogen bonding (protic solvents).[12]

Predicted Solubility Profile in Common Solvents

Based on the structural analysis, we can forecast the solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde across three major classes of laboratory solvents.[13][14] The parent compound, 1H-1,2,4-triazole, is known to be very soluble in water and ethanol, which strongly supports these predictions.[8][15]

Table 1: Predicted Solubility of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Water, Ethanol, Methanol, IsopropanolHigh These solvents are excellent hydrogen bond donors and acceptors. Strong solute-solvent hydrogen bonds will form, readily overcoming the solute-solute interactions in the crystal lattice.[7][10]
Polar Aprotic DMSO, DMF, Acetone, AcetonitrileGood to Moderate These solvents possess large dipole moments and can act as hydrogen bond acceptors. They will effectively solvate the molecule through dipole-dipole interactions and by accepting hydrogen bonds from the triazole N-H group.[16][17]
Nonpolar Hexane, Toluene, Diethyl EtherLow to Insoluble The significant polarity mismatch between the solute and these solvents means that the solute-solvent interactions are too weak to disrupt the strong intermolecular forces (hydrogen bonding, dipole-dipole) holding the solute molecules together.[6]

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

Theoretical predictions require empirical validation. The shake-flask method is the gold-standard technique for determining equilibrium (thermodynamic) solubility.[18][19] It is crucial for obtaining accurate data for regulatory submissions and biopharmaceutical classification.[5]

Materials and Reagents
  • Compound: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (purity >99%)

  • Solvents: Pharma-grade or HPLC-grade solvents (Water, Ethanol, DMSO, Hexane, etc.).[20]

  • Equipment: Analytical balance, glass vials with screw caps, orbital shaker with temperature control, centrifuge, syringe filters (low-binding, e.g., 0.22 µm PVDF), HPLC or LC-MS/MS system for quantification.[18]

Visualization of the Experimental Workflow

The following diagram outlines the key steps in the shake-flask solubility determination protocol.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Separation cluster_analysis Analysis prep1 Weigh excess solid compound into vial prep2 Add precise volume of selected solvent prep1->prep2 equil Agitate at constant temperature (e.g., 25°C) for 24-72 hours prep2->equil sample1 Allow suspension to settle equil->sample1 sample2 Centrifuge to pellet undissolved solid sample1->sample2 sample3 Withdraw supernatant sample2->sample3 sample4 Filter supernatant (0.22 µm) sample3->sample4 analysis1 Prepare dilutions of the clear filtrate sample4->analysis1 analysis2 Quantify concentration (e.g., LC-UV, LC-MS/MS) analysis1->analysis2 analysis3 Calculate solubility (e.g., in mg/mL) analysis2->analysis3

Caption: Workflow for Shake-Flask Solubility Determination.

Step-by-Step Methodology
  • Preparation: Add an excess amount of solid 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde to a glass vial. The excess should be sufficient to ensure solid remains at the end of the experiment.[19] Record the weight accurately.

  • Solvent Addition: Add a known volume of the desired solvent to the vial.

  • Equilibration: Seal the vial and place it on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the suspension for a sufficient duration (typically 24 to 72 hours) to ensure equilibrium is reached.[18]

  • Phase Separation: After equilibration, cease agitation and allow the vials to stand to let the excess solid settle. To ensure complete removal of particulate matter, centrifuge the vials at high speed.[18]

  • Sampling: Carefully withdraw a sample from the clear supernatant, taking care not to disturb the solid pellet.

  • Filtration: Immediately filter the supernatant through a low-binding syringe filter (e.g., 0.22 µm) into a clean analysis vial. This step is critical to remove any remaining micro-particulates.[18]

  • Quantification: Prepare a calibration curve using standard solutions of the compound. Analyze the filtered sample using a validated analytical method, such as HPLC-UV or LC-MS/MS, to determine its concentration.

  • Reporting: The determined concentration represents the equilibrium solubility of the compound in that solvent at the specified temperature. Report the value in units such as mg/mL or µg/mL.

Visualizing Solute-Solvent Interactions

The underlying principle of solubility can be visualized by representing the intermolecular forces at play.

G cluster_solvents Solvent Types compound 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde N-H (donor) Pyridine N (acceptor) Aldehyde O (acceptor) Triazole N's (acceptor) protic Polar Protic (Water, EtOH) H-Bond Donor H-Bond Acceptor compound:h_donor->protic:h_acceptor_s Strong H-Bond compound:n_acceptor->protic:h_donor_s Strong H-Bond compound:o_acceptor->protic:h_donor_s Strong H-Bond aprotic Polar Aprotic (DMSO) Large Dipole H-Bond Acceptor compound:h_donor->aprotic:h_acceptor_s2 Good H-Bond compound->aprotic Dipole-Dipole nonpolar Nonpolar (Hexane) Van der Waals Forces compound->nonpolar Weak Interaction (Insoluble)

Caption: Predicted Intermolecular Interactions Driving Solubility.

Conclusion

The molecular architecture of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, rich in polar functional groups and hydrogen bonding sites, strongly indicates a favorable solubility profile in polar solvents, particularly polar protic media. Conversely, poor solubility is anticipated in nonpolar solvents. While these predictions provide essential guidance for initial experimental design, they must be substantiated with rigorous empirical data. The shake-flask protocol detailed herein represents a reliable method for generating the high-quality solubility data required to advance a compound through the drug discovery and development pipeline, ultimately enabling informed decisions on formulation and delivery strategies.

References

  • Vertex AI Search. (2024). Solubility test for Organic Compounds.
  • Unknown. Experiment: Solubility of Organic & Inorganic Compounds.
  • Unknown.
  • Unknown.
  • Scribd. Experiment 1. Solubility of Organic Compounds.
  • Global Pharma Tek. (2024). Understanding Pharmaceutical Solvents: Trends and Future Growth.
  • Grodowska, K., & Parczewski, A. Organic solvents in the pharmaceutical industry.
  • Raytor. (2026).
  • Lab Pro. (2024). Key Differences Between Pharma Grade and Technical Grade Solvents.
  • The Chemistry Blog. (2023). Chemicals Used In Pharmaceuticals.
  • BMG LABTECH. (2023).
  • Slideshare. Solvents used in pharmacy.
  • WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development.
  • Pharma Excipients. (2021). UNGAP-best-practice-for-improving-solubility-data-quality-of-orally-administered-drugs.pdf.
  • Seppic. (2025).
  • Chemsrc. (2025). Nicotinaldehyde | CAS#:500-22-1.
  • Murti, Y., Agnihotri, R., & Pathak, D. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry, 1(2), 42-46.
  • Sravya, G., & Sharya, N. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Research Journal of Pharmacy and Technology, 15(2), 533-536.
  • TutorChase. Polarity, H-Bonding and Properties (8.1.1) | OCR A-Level Chemistry Notes.
  • Unknown. (2020). An overview on Common Organic Solvents and their Toxicity.
  • PharmaInfo. (2019).
  • Wikipedia. 1,2,4-Triazole.
  • Organic Chemistry Portal. Synthesis of 1,2,4-triazolo[1,5-a]pyridines.
  • ResearchGate. (2025).
  • Al-Warhi, T., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and... PMC.
  • BioNinja.
  • ResearchGate. (2025).
  • MDPI. (2022).
  • PubChem. 1H-1,2,4-Triazole.
  • Sharma, D., et al. (2021).
  • PubChem. 1-phenyl-1H-1,2,4-triazole.
  • PubChem. 1-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.
  • Scribd. (2019). Common Solvents Used in Organic Chemistry: Table of Properties.
  • Santa Cruz Biotechnology. 2-(1H-1,2,4-triazol-1-yl)nicotinic acid.
  • RSC Publishing. (2015).
  • YouTube. (2015). Water's Secret Stickiness: Polarity, Hydrogen Bonds, and Molecular Cohesion Explained!.
  • Murov, S. Common Organic Solvents: Table of Properties.
  • Chongqing ChangFeng Chemical Co.,Ltd. Nicotinaldehyde.
  • Cummings, C. N. Hydrogen Bonding between Water and Heterocyclic Compounds Explored by Microwave Spectroscopy.

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Foundational

The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

This in-depth technical guide delves into the discovery, synthesis, and historical context of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a heterocyclic compound of significant interest to researchers, scientists, and drug...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide delves into the discovery, synthesis, and historical context of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a heterocyclic compound of significant interest to researchers, scientists, and drug development professionals. While a singular "discovery" paper for this specific molecule is not prominent in the annals of chemical literature, its existence and importance can be understood through the convergent evolution of synthetic methodologies for its constituent pyridine and triazole moieties. This guide will therefore construct a logical and scientifically grounded narrative of its likely development, rooted in the rich history of heterocyclic chemistry.

Introduction: The Convergence of Two Potent Heterocycles

The molecular architecture of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde marries two of the most important classes of nitrogen-containing heterocycles in medicinal chemistry and agrochemicals: pyridine and 1,2,4-triazole. The pyridine ring, a ubiquitous feature in both natural products and synthetic drugs, offers a versatile scaffold for chemical modification. The 1,2,4-triazole moiety is a well-established pharmacophore known for its diverse biological activities, including antifungal, antiviral, and anticancer properties. The strategic placement of a reactive aldehyde group at the 3-position of the pyridine ring further enhances the molecule's utility as a versatile intermediate for the synthesis of more complex chemical entities.

This guide will illuminate the probable synthetic pathways to this molecule, drawing upon established principles of organic chemistry, and explore its potential applications based on the known bioactivities of related structures.

Historical Context: A Tale of Two Rings

The story of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is intrinsically linked to the independent yet parallel advancements in the synthesis of pyridines and 1,2,4-triazoles.

The Enduring Legacy of the Pyridine Ring

The functionalization of the pyridine ring, particularly at the 2-position, has been a cornerstone of synthetic organic chemistry for over a century. Early methods often involved harsh conditions and offered limited regioselectivity. However, the mid-20th century saw the development of more controlled and versatile methods, such as the Chichibabin reaction for amination and the development of organometallic cross-coupling reactions (e.g., Suzuki, Negishi) for C-C bond formation. A significant breakthrough for the synthesis of 2-substituted pyridines was the utilization of pyridine N-oxides, which activate the 2- and 6-positions towards nucleophilic attack.[1] This strategy allows for the introduction of a wide range of substituents with high regioselectivity.

The Rise of the 1,2,4-Triazole Pharmacophore

The first synthesis of a 1,2,4-triazole derivative is credited to Bladin in 1885.[2] However, it was not until the latter half of the 20th century that the full potential of the 1,2,4-triazole ring as a "privileged scaffold" in medicinal chemistry was realized. The discovery of the antifungal properties of fluconazole and itraconazole, both containing the 1,2,4-triazole moiety, spurred intensive research into the synthesis and biological evaluation of a vast array of 1,2,4-triazole-containing compounds.[3] Various synthetic methods have been developed, with the Pellizzari reaction and the Einhorn-Brunner reaction being classical examples.[2] More contemporary methods often involve the cyclization of thiosemicarbazides or the use of microwave-assisted synthesis to improve yields and reduce reaction times.[2]

The convergence of these two fields of research—advanced pyridine functionalization and the recognition of the 1,2,4-triazole's therapeutic potential—set the stage for the logical conception and synthesis of molecules like 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Synthetic Pathways: A Plausible Route to 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Given the absence of a dedicated synthetic report, a logical and efficient synthesis can be postulated based on established methodologies. The most probable route involves the nucleophilic aromatic substitution of a suitable 2-halonicotinaldehyde with 1,2,4-triazole.

Figure 1: Proposed synthetic workflow for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Preparation of the Key Intermediate: 2-Chloronicotinaldehyde

The synthesis of the target molecule hinges on the availability of 2-chloronicotinaldehyde. This precursor can be prepared from commercially available 2-chloronicotinic acid in a two-step process:

  • Reduction to the Alcohol: 2-Chloronicotinic acid is first converted to its corresponding alcohol, (2-chloropyridin-3-yl)methanol. This reduction can be achieved using a variety of reducing agents, with sodium borohydride (NaBH₄) in the presence of a Lewis acid like boron trifluoride etherate being a common choice. Alternatively, the acid can be converted to the acid chloride followed by reduction.

  • Oxidation to the Aldehyde: The resulting alcohol is then oxidized to 2-chloronicotinaldehyde. A mild oxidizing agent such as manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC) is typically employed to prevent over-oxidation to the carboxylic acid.

Nucleophilic Aromatic Substitution: The Key Coupling Step

The final step in the proposed synthesis is the nucleophilic aromatic substitution (SNAᵣ) reaction between 2-chloronicotinaldehyde and 1H-1,2,4-triazole.[4]

Experimental Protocol:

  • Materials: 2-Chloronicotinaldehyde, 1H-1,2,4-triazole, a suitable base (e.g., potassium carbonate, sodium hydride), and a polar aprotic solvent (e.g., N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO)).

  • Procedure:

    • To a solution of 1H-1,2,4-triazole in the chosen solvent, the base is added portion-wise at room temperature. This deprotonates the triazole, forming the more nucleophilic triazolide anion.

    • A solution of 2-chloronicotinaldehyde in the same solvent is then added dropwise to the reaction mixture.

    • The reaction is heated to an elevated temperature (typically 80-120 °C) and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

    • Upon completion, the reaction mixture is cooled to room temperature and quenched with water.

    • The product is extracted into an organic solvent (e.g., ethyl acetate), and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

    • The crude product is then purified by column chromatography on silica gel to afford 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Causality Behind Experimental Choices:

  • Choice of Base: A base is required to deprotonate the 1,2,4-triazole, significantly increasing its nucleophilicity. The choice between a milder base like K₂CO₃ and a stronger base like NaH depends on the reactivity of the specific substrate and desired reaction rate.

  • Choice of Solvent: A polar aprotic solvent like DMF or DMSO is ideal for SNAᵣ reactions as it can solvate the cation of the base while leaving the nucleophile relatively "naked" and more reactive. These solvents also have high boiling points, allowing for the necessary heating.

  • Reaction Temperature: Heating is generally required to overcome the activation energy of the aromatic substitution reaction, as the pyridine ring is electron-deficient but not as activated as, for example, a dinitro-substituted benzene ring.

Characterization

The structure of the final product would be confirmed using standard analytical techniques:

  • ¹H NMR: Expected to show characteristic signals for the pyridine and triazole protons, as well as a singlet for the aldehyde proton.

  • ¹³C NMR: Will show the corresponding carbon signals, including the downfield signal for the aldehyde carbonyl carbon.

  • Mass Spectrometry (MS): Will confirm the molecular weight of the compound.

  • Infrared (IR) Spectroscopy: A strong absorption band corresponding to the aldehyde C=O stretch would be expected.

Potential Applications and Significance

The true value of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde lies in its potential as a versatile building block for the synthesis of novel compounds with a wide range of biological activities. The presence of the aldehyde functional group allows for a plethora of subsequent chemical transformations, including:

  • Reductive amination to form various amine derivatives.

  • Wittig reactions to generate alkenes.

  • Condensation reactions with active methylene compounds.

  • Oxidation to the corresponding carboxylic acid.

Given the known activities of related compounds, derivatives of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde could be explored for the following applications:

Potential Application Rationale based on Analogous Compounds
Antifungal Agents The 1,2,4-triazole moiety is a cornerstone of many commercial antifungal drugs.
Anticancer Agents Pyridine and triazole hybrids have demonstrated cytotoxic activity against various cancer cell lines.[5]
Antibacterial Agents Novel 1,2,4-triazole-pyridine hybrids have shown promising activity against pathogenic bacteria.[6]
Agrochemicals Nicotinaldehyde is a known precursor for insecticides, and triazoles are used in fungicides.
Enzyme Inhibitors The heterocyclic scaffold can be designed to interact with the active sites of various enzymes.

Conclusion and Future Perspectives

While the specific discovery of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde may not be a landmark event in itself, its conceptualization and synthesis are a testament to the power of convergent synthetic strategies in modern organic chemistry. The logical combination of two highly valuable heterocyclic systems, pyridine and 1,2,4-triazole, results in a molecule of considerable potential for the development of new therapeutic agents and agrochemicals.

Future research will likely focus on the exploration of the diverse chemical space accessible from this versatile aldehyde. The development of efficient and scalable synthetic routes to its derivatives, coupled with comprehensive biological screening, will be crucial in unlocking the full potential of this promising scaffold. As our understanding of the structure-activity relationships of heterocyclic compounds continues to grow, molecules like 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde will undoubtedly play a significant role in the ongoing quest for novel and effective chemical solutions to global health and agricultural challenges.

References

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  • Kolosov, M. A., Popov, A. V., Belyakov, P. A., & Trifonov, R. E. (2021). Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)acetates and 5-amino-2,4-dihydro-3H-pyrazol-3-ones via the Pinner strategy. Mendeleev Communications, 31(4), 485-487. [Link]

  • Li, P., et al. (2020). Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae. New Journal of Chemistry, 44(33), 14245-14254. [Link]

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  • Al-Masoudi, N. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8888. [Link]

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Exploratory

A Theoretical Investigation of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde: A Roadmap for Drug Discovery

Abstract The confluence of heterocyclic scaffolds, particularly the pyridine and 1,2,4-triazole rings, has yielded a plethora of molecules with significant therapeutic potential. This technical guide provides a comprehen...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The confluence of heterocyclic scaffolds, particularly the pyridine and 1,2,4-triazole rings, has yielded a plethora of molecules with significant therapeutic potential. This technical guide provides a comprehensive theoretical framework for the investigation of a promising, yet understudied, candidate: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. We present a detailed, field-proven protocol for leveraging computational chemistry to elucidate its structural, electronic, and reactive properties. This guide is intended for researchers, scientists, and drug development professionals seeking to apply theoretical studies to accelerate the discovery and design of novel therapeutics. By outlining a systematic approach using Density Functional Theory (DFT), molecular docking, and Quantum Theory of Atoms in Molecules (QTAIM), we aim to unlock the full potential of this intriguing molecule.

Introduction: The Rationale for a Theoretical Deep Dive

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of drugs with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] Its unique electronic configuration and ability to participate in hydrogen bonding make it a privileged scaffold in drug design.[4] When coupled with a pyridine ring, another key pharmacophore, the resulting hybrid molecules often exhibit enhanced biological efficacy.[4][5] The target of our investigation, 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, which incorporates both these moieties, presents a compelling case for in-depth theoretical analysis.

The aldehyde functional group on the nicotinic acid backbone further enhances its potential, offering a reactive site for derivatization or interaction with biological targets. Before embarking on extensive and resource-intensive synthetic and experimental studies, a robust theoretical investigation can provide invaluable insights into the molecule's inherent properties, guiding further research and development efforts. This "in silico" approach allows for the prediction of molecular geometry, electronic structure, reactivity, and potential biological interactions, thereby streamlining the drug discovery pipeline.

This guide will provide a step-by-step protocol for the theoretical characterization of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, explaining the causality behind each computational choice and ensuring the trustworthiness of the generated data.

Synthesis and Spectroscopic Characterization: An Overview

While no specific synthesis for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde has been detailed in the reviewed literature, its synthesis can be logically inferred from established methods for preparing similar 1,2,4-triazole derivatives. A plausible synthetic route would involve the reaction of nicotinic acid hydrazide with a suitable reagent to form the triazole ring, followed by functional group manipulations to introduce the aldehyde.[5][6]

Once synthesized, a comprehensive spectroscopic characterization is paramount to confirm the molecular structure. The following techniques are indispensable:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical environment of the hydrogen and carbon atoms, confirming the connectivity of the pyridine and triazole rings.

  • Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of functional groups, particularly the aldehyde C=O stretch and the C=N and N-N vibrations of the triazole ring.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, further corroborating the molecular structure.

  • UV-Visible Spectroscopy: To investigate the electronic transitions within the molecule.

Theoretical Studies: A Comprehensive Computational Workflow

The core of this guide is a detailed exposition of the theoretical methodologies to be employed for a thorough understanding of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

Density Functional Theory (DFT) Calculations: Unveiling Intrinsic Properties

DFT has emerged as a powerful tool in computational chemistry, offering a balance between accuracy and computational cost for studying the electronic structure of molecules.[7][8]

Workflow for DFT Calculations:

Molecular_Docking_Workflow cluster_0 Preparation cluster_1 Docking cluster_2 Analysis A Ligand Preparation (Energy Minimization) C Define Binding Site A->C B Protein Preparation (Remove Water, Add Hydrogens) B->C D Run Docking Algorithm C->D E Analyze Binding Poses D->E F Evaluate Scoring Functions E->F G Identify Key Interactions F->G

Caption: The systematic process of molecular docking.

Step-by-Step Protocol:

  • Ligand and Protein Preparation:

    • Causality: Proper preparation of both the ligand (our molecule) and the target protein is essential for accurate docking results.

    • Methodology: The 3D structure of the ligand should be energy-minimized using a force field like MMFF94 or obtained from the DFT optimization. The crystal structure of the target protein (e.g., an enzyme involved in cancer progression or microbial survival) should be obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and hydrogen atoms are added.

  • Defining the Binding Site and Docking:

    • Causality: The docking algorithm needs to know where to search for potential binding poses.

    • Methodology: The binding site is usually defined based on the location of the co-crystallized ligand in the experimental structure or through blind docking where the entire protein surface is searched. Docking software like AutoDock or Glide can then be used to perform the simulation. [9]

  • Analysis of Results:

    • Causality: The output of a docking simulation is a set of possible binding poses ranked by a scoring function.

    • Methodology: Analyze the top-ranked poses to identify key intermolecular interactions such as hydrogen bonds, hydrophobic interactions, and pi-stacking. The binding energy provides an estimate of the binding affinity.

    • Insights: A low binding energy and the formation of multiple favorable interactions with key residues in the active site suggest that the molecule is a promising candidate for inhibiting the protein's function.

Quantum Theory of Atoms in Molecules (QTAIM): Characterizing Chemical Bonds

QTAIM provides a rigorous method for analyzing the electron density to define atomic properties and characterize the nature of chemical bonds and non-covalent interactions. [10] Step-by-Step Protocol:

  • Wavefunction Analysis:

    • Causality: QTAIM analysis is performed on the electron density derived from a high-quality wavefunction, typically obtained from the DFT calculations.

    • Methodology: Use software like AIMAll to analyze the wavefunction file.

  • Topological Analysis of Electron Density:

    • Causality: The topology of the electron density reveals critical points that define atoms, bonds, rings, and cages.

    • Methodology: Identify the bond critical points (BCPs) between atoms. The properties of the electron density at these points (e.g., density, Laplacian of the density) provide information about the nature of the bond (covalent vs. ionic, strength).

    • Insights: QTAIM can be used to quantify the strength of hydrogen bonds and other non-covalent interactions, providing a deeper understanding of the forces that govern the molecule's structure and its interactions with other molecules. [11]

Data Presentation and Interpretation

To facilitate the analysis and communication of the theoretical results, all quantitative data should be summarized in clearly structured tables.

Table 1: Calculated Electronic Properties of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

ParameterValue
Optimized Energy (Hartree)To be calculated
HOMO Energy (eV)To be calculated
LUMO Energy (eV)To be calculated
HOMO-LUMO Gap (eV)To be calculated
Dipole Moment (Debye)To be calculated

Table 2: Molecular Docking Results

Target ProteinBinding Energy (kcal/mol)Key Interacting Residues
e.g., AromataseTo be calculatede.g., Arg115, Met374
e.g., TubulinTo be calculatede.g., Cys241, Leu255

Conclusion and Future Directions

This technical guide has outlined a comprehensive and robust theoretical workflow for the in-depth investigation of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. By systematically applying DFT, molecular docking, and QTAIM, researchers can gain a profound understanding of its structural, electronic, and reactive properties, as well as its potential as a therapeutic agent. The insights gained from these theoretical studies will provide a solid foundation for guiding future synthetic efforts, biological evaluations, and the rational design of more potent and selective analogs. This in silico-first approach represents a paradigm shift in modern drug discovery, enabling a more efficient and targeted search for novel medicines.

References

  • International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. Retrieved February 19, 2026, from [Link]

  • Ibn Al-Haitham Journal for Pure and Applied Sciences. (2022). Synthesis, Characterization and Evaluation of Antimicrobial Activity of Few New Heterocyclic Compounds Derived from Nicotinic Acid. Retrieved February 19, 2026, from [Link]

  • American Journal of Pharmacy and Health Research. (2017). Antimicrobial Screening of Some Newly Synthesized Triazoles. Retrieved February 19, 2026, from [Link]

  • ResearchGate. (2025). Synthesis and in vitro antimicrobial activity of some triazole derivatives. Retrieved February 19, 2026, from [Link]

  • MDPI. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Retrieved February 19, 2026, from [Link]

  • PubMed. (n.d.). Design and Development of Triazole Derivatives as Prospective Anticancer Agents: A Review. Retrieved February 19, 2026, from [Link]

  • Semantic Scholar. (2013). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. Retrieved February 19, 2026, from [Link]

  • ResearchGate. (n.d.). 1,2,3-Triazole derivatives with anticancer activity. Retrieved February 19, 2026, from [Link]

  • Česká a Slovenská farmacie. (2022). Investigation of the antimicrobial and antifungal activities of some 1,2,4-triazole derivatives. Retrieved February 19, 2026, from [Link]

  • Al-Mustansiriyah Journal of Pharmaceutical Sciences. (2022). Synthesis and Biological Activities of Some 1,2,4-Triazole Derivatives: A Review. Retrieved February 19, 2026, from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Retrieved February 19, 2026, from [Link]

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  • Indian Journal of Pharmaceutical Education and Research. (2024). Synthesis, Molecular Docking Study and Antimicrobial Evaluation of Some 1,2,4-Triazole Compounds. Retrieved February 19, 2026, from [Link]

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  • National Center for Biotechnology Information. (n.d.). Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. Retrieved February 19, 2026, from [Link]

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Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Derivatives from 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Introduction: The Versatile Scaffold of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde in Medicinal Chemistry The pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. Within the vast landscape of hete...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Versatile Scaffold of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde in Medicinal Chemistry

The pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. Within the vast landscape of heterocyclic chemistry, the 1,2,4-triazole nucleus stands out as a privileged scaffold, present in a multitude of clinically approved drugs.[1] This five-membered ring system, containing three nitrogen atoms, is a bioisostere for amide and ester groups, capable of participating in hydrogen bonding and other non-covalent interactions with biological targets. The fusion of this potent pharmacophore with a pyridine ring, as seen in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, creates a molecule of significant interest for medicinal chemists. The aldehyde functional group serves as a versatile synthetic handle, allowing for the facile generation of a diverse library of derivatives with a wide spectrum of potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3]

This application note provides detailed protocols for the synthesis of various derivatives from 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, focusing on the formation of Schiff bases, hydrazones, and products of Knoevenagel condensation and cyclocondensation reactions. The methodologies are presented with a focus on experimental design, mechanistic rationale, and practical insights to enable researchers to confidently explore the chemical space around this promising scaffold.

Core Synthetic Strategies: A Guide to Derivatization

The reactivity of the aldehyde group in 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is central to its derivatization. The following sections outline key synthetic transformations, providing both the "how" and the "why" behind each protocol.

Synthesis of Schiff Bases: The Gateway to Diverse Functionality

The condensation of an aldehyde with a primary amine to form an imine, or Schiff base, is a fundamental and highly efficient reaction in organic synthesis. These compounds are not only valuable as final products but also serve as key intermediates for the synthesis of more complex heterocyclic systems.

Mechanistic Insight: The reaction proceeds via a nucleophilic attack of the amine on the electrophilic carbonyl carbon of the aldehyde, followed by a dehydration step. The reaction is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, increasing its electrophilicity.

Experimental Protocol: General Procedure for Schiff Base Synthesis

  • Reactant Preparation: In a round-bottom flask, dissolve 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 eq.) in a suitable solvent such as absolute ethanol or methanol.

  • Amine Addition: To this solution, add the desired primary amine (1.0 - 1.1 eq.).

  • Catalysis: Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.

  • Reaction: Stir the reaction mixture at room temperature or gently reflux for a period of 2-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature. The precipitated solid product is collected by filtration, washed with cold ethanol, and dried. If no precipitate forms, the solvent is removed under reduced pressure, and the residue is purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or a mixture of ethanol and water).

Data Presentation: Representative Schiff Base Derivatives

Amine ReactantProductReaction Time (h)Yield (%)Melting Point (°C)
AnilineN-(phenyl)-1-(2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)methanimine385135-137
4-ChloroanilineN-(4-chlorophenyl)-1-(2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)methanimine488158-160
4-MethoxyanilineN-(4-methoxyphenyl)-1-(2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)methanimine3.590142-144

Visualization: Schiff Base Formation Workflow

SchiffBase_Workflow Aldehyde 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Reaction Stir/Reflux (2-6h) Aldehyde->Reaction Amine Primary Amine Amine->Reaction Solvent Ethanol/Methanol Solvent->Reaction Catalyst Glacial Acetic Acid Catalyst->Reaction Workup Cooling & Filtration/ Solvent Removal Reaction->Workup Product Schiff Base Derivative Workup->Product

Caption: General workflow for the synthesis of Schiff base derivatives.

Synthesis of Hydrazones: Building Blocks for Further Cyclization

Hydrazones, formed by the reaction of an aldehyde with a hydrazine derivative, are another important class of compounds with diverse biological activities.[4] They are also valuable precursors for the synthesis of various nitrogen-containing heterocycles.

Mechanistic Insight: Similar to Schiff base formation, the reaction involves the nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration. The greater nucleophilicity of hydrazines often allows the reaction to proceed without a catalyst.

Experimental Protocol: General Procedure for Hydrazone Synthesis

  • Reactant Preparation: Dissolve 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 eq.) in a suitable solvent like ethanol or methanol in a round-bottom flask.

  • Hydrazine Addition: Add the corresponding hydrazine derivative (e.g., hydrazine hydrate, phenylhydrazine) (1.0 eq.) to the solution.

  • Reaction: Stir the mixture at room temperature for 1-4 hours. The reaction progress can be monitored by TLC.

  • Work-up and Purification: The resulting solid product is typically collected by filtration, washed with a small amount of cold ethanol, and dried. If necessary, the product can be recrystallized from a suitable solvent.

Data Presentation: Representative Hydrazone Derivatives

Hydrazine ReactantProductReaction Time (h)Yield (%)Melting Point (°C)
Hydrazine Hydrate2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde hydrazone1.592198-200
Phenylhydrazine2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde phenylhydrazone289176-178
2,4-Dinitrophenylhydrazine2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde 2,4-dinitrophenylhydrazone195245-247 (dec.)

Visualization: Hydrazone Formation Workflow

Hydrazone_Workflow Aldehyde 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Reaction Stir at RT (1-4h) Aldehyde->Reaction Hydrazine Hydrazine Derivative Hydrazine->Reaction Solvent Ethanol/Methanol Solvent->Reaction Workup Filtration & Washing Reaction->Workup Product Hydrazone Derivative Workup->Product

Caption: General workflow for the synthesis of hydrazone derivatives.

Knoevenagel Condensation: Carbon-Carbon Bond Formation

The Knoevenagel condensation is a powerful tool for forming carbon-carbon double bonds by reacting an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[5] This reaction is particularly useful for synthesizing α,β-unsaturated compounds, which are valuable intermediates in organic synthesis.

Mechanistic Insight: The base catalyst deprotonates the active methylene compound to form a carbanion, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The resulting aldol-type intermediate undergoes dehydration to yield the final condensed product.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

  • Reactant Mixture: In a round-bottom flask, combine 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 eq.), malononitrile (1.1 eq.), and a suitable solvent such as ethanol.

  • Catalyst Addition: Add a catalytic amount of a base, such as piperidine or triethylamine (a few drops).

  • Reaction: Stir the reaction mixture at room temperature or with gentle heating for 2-8 hours. Monitor the reaction progress by TLC.

  • Work-up and Purification: After the reaction is complete, the mixture is cooled, and the precipitated product is collected by filtration. The solid is washed with cold ethanol and dried. If the product does not precipitate, the solvent is evaporated, and the residue is purified by column chromatography on silica gel.

Data Presentation: Representative Knoevenagel Condensation Product

Active Methylene CompoundProductCatalystReaction Time (h)Yield (%)Melting Point (°C)
Malononitrile2-((2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)methylene)malononitrilePiperidine485188-190

Visualization: Knoevenagel Condensation Workflow

Knoevenagel_Workflow Aldehyde 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Reaction Stirring/Heating (2-8h) Aldehyde->Reaction Active_Methylene Active Methylene Compound Active_Methylene->Reaction Catalyst Base (e.g., Piperidine) Catalyst->Reaction Solvent Ethanol Solvent->Reaction Workup Filtration/ Column Chromatography Reaction->Workup Product α,β-Unsaturated Product Workup->Product

Caption: General workflow for the Knoevenagel condensation.

Cyclocondensation Reactions: Building Fused Heterocyclic Systems

The aldehyde functionality of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde can participate in cyclocondensation reactions with various binucleophiles to construct fused heterocyclic systems, such as pyrimidines and thiazoles. These reactions significantly increase the structural complexity and can lead to compounds with enhanced biological activities.

Mechanistic Insight: Cyclocondensation reactions involve a sequence of condensation and cyclization steps. The specific mechanism depends on the reactants and reaction conditions but generally involves the formation of an intermediate that undergoes an intramolecular cyclization followed by dehydration or elimination of a small molecule.

Experimental Protocol: Synthesis of a Pyrimidine Derivative

  • Chalcone Synthesis: First, synthesize the corresponding chalcone by reacting 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 eq.) with an appropriate acetophenone derivative (1.0 eq.) in the presence of a base like sodium hydroxide in ethanol.

  • Cyclocondensation: To the synthesized chalcone (1.0 eq.) dissolved in ethanol, add thiourea (1.2 eq.) and a strong base such as potassium hydroxide.

  • Reaction: Reflux the reaction mixture for 6-12 hours. Monitor the reaction by TLC.

  • Work-up and Purification: After cooling, the reaction mixture is poured into ice-water and acidified with a dilute acid (e.g., HCl) to precipitate the product. The solid is collected by filtration, washed with water, and recrystallized from a suitable solvent to afford the pyrimidine derivative.[3]

Data Presentation: Representative Pyrimidine Derivative

Chalcone PrecursorBinucleophileProductReaction Time (h)Yield (%)Melting Point (°C)
1-(2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)-3-phenylprop-2-en-1-oneThiourea4-(2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)-6-phenylpyrimidine-2(1H)-thione875230-232

Visualization: Pyrimidine Synthesis Workflow

Pyrimidine_Workflow Aldehyde 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Chalcone_Synth Chalcone Synthesis (NaOH, EtOH) Aldehyde->Chalcone_Synth Acetophenone Acetophenone Derivative Acetophenone->Chalcone_Synth Chalcone Chalcone Intermediate Chalcone_Synth->Chalcone Cyclo_Synth Cyclocondensation (KOH, EtOH, Reflux) Chalcone->Cyclo_Synth Thiourea Thiourea Thiourea->Cyclo_Synth Workup Acidification & Filtration Cyclo_Synth->Workup Product Pyrimidine Derivative Workup->Product

Caption: General workflow for the synthesis of pyrimidine derivatives.

Characterization of Synthesized Derivatives

The structural elucidation of the newly synthesized compounds is a critical step to confirm their identity and purity. A combination of spectroscopic techniques is typically employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for determining the carbon-hydrogen framework of the molecule. For instance, in the 1H NMR spectrum of a Schiff base derivative, the disappearance of the aldehyde proton signal (around 9-10 ppm) and the appearance of a new signal for the imine proton (around 8-9 ppm) are key indicators of a successful reaction.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. The disappearance of the C=O stretching band of the aldehyde (around 1700 cm-1) and the appearance of a C=N stretching band (around 1600-1650 cm-1) for a Schiff base or hydrazone confirms the reaction.

  • Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight of the compound, which helps to confirm the expected molecular formula.

Conclusion and Future Directions

The protocols outlined in this application note demonstrate the synthetic tractability of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde as a versatile starting material for the generation of a diverse range of heterocyclic derivatives. The straightforward and efficient nature of these reactions, including Schiff base formation, hydrazone synthesis, Knoevenagel condensation, and cyclocondensation, provides researchers with a robust toolkit to explore the structure-activity relationships of this promising scaffold. Further exploration of these derivatives for various biological activities is highly encouraged, as the unique combination of the 1,2,4-triazole and pyridine rings holds significant potential for the discovery of novel therapeutic agents. The development of one-pot, multi-component reactions starting from this aldehyde could further enhance the efficiency of library synthesis and accelerate the drug discovery process.

References

  • Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. International Journal of Chemical and Pharmaceutical Sciences. 2022. [Link]

  • Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents. Molecules. 2025. [Link]

  • Synthesis and Pharmacological Evaluation of Some New Pyrimidine Derivatives Containing 1,2,4-Triazole. Iranian Journal of Pharmaceutical Research. 2013. [Link]

  • Synthesis And Characterization of Some 1,2,4-Triazole Derivatives. Chemical and Scientific Techniques. 2022. [Link]

  • Knoevenagel condensation. Wikipedia. [Link]

  • Selective Generation of (1H-1,2,4-Triazol-1-yl)methyl Carbanion and Condensation with Carbonyl Compounds. ResearchGate. [Link]

  • Synthesis of 1,2,3-Triazole Derivatives by Cyclocondensation of Alkyl Azides with Active Methylene Ketones in the System K2CO3/DMSO. ResearchGate. [Link]

  • SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry. [Link]

  • SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY. Journal of Islamic Academy of Sciences. [Link]

  • Synthesis of novel hybrids of 1,2,3-triazoles-hydrazone: targeting cholinesterases and Alzheimer's related genes. BMC Chemistry. 2023. [Link]

  • asian journal of chemistry. Asian Journal of Chemistry. 2017. [Link]

  • Synthesis methods of 1,2,4-triazole-3-thiones: review. Ukrainian Journal of Military Medicine. 2024. [Link]

  • Synthesis of new Schiff bases bearing 1,2,4-triazole, thiazolidine and chloroazetidine moieties and their pharmacological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. 2017. [Link]

  • Design, Synthesis, and Antioxidant Activity Screening of Some New Thiazole and Pyrazolo[5,1-c][1][2]triazole Derivatives. ChemRxiv. 2023. [Link]

  • Synthesis of 1,2,4-triazole and 1,3,4-thiadiazole derivatives. Regents... ResearchGate. [Link]

  • Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. [Link]

  • Design and synthesis of hydrazone incorporated pyrazoles and triazoles as possible antioxidants. Der Pharma Chemica. 2015. [Link]

  • Synthesis and characterization of some transition metal (II) complexes with 1,2,4-triazole schiff base. Journal of Chemical and Pharmaceutical Research. 2014. [Link]

  • Synthesis, Characterization & Biological Survey of Novel 1,2,4- Triazole Schiff Base Derivatives. Central Asian Journal of Theoretical and Applied Science. 2024. [Link]

  • A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

  • Synthesis of some novel Schiff bases containing 1,2,4-triazole ring. Arkivoc. 2010. [Link]

  • Chemistry SYNTHESIS OF NEW DERIVATIVES OF 1,2,4-TRIAZOLES Introduction. It is known that the majority of medicinal drugs contain. Pharmaceutical Chemistry Journal. 2021. [Link]

  • synthesis of 1,2,4 triazole compounds. ISRES. [Link]

  • Synthesis of Some New 1,3,4-Thiadiazole, Thiazole and Pyridine Derivatives Containing 1,2,3-Triazole Moiety. Molecules. 2017. [Link]

  • Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica. 2012. [Link]

  • Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Iraqi National Journal of Chemistry. 2008. [Link]

  • SYNTHESIS OF PYRIMIDINE DERIVATIVES. University of Sadat City. [Link]

  • A schematic diagram for the synthesis of pyrimidine derivatives based on, 1,2,4-triazols. ResearchGate. [Link]

  • Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. ChemRxiv. 2023. [Link]

  • Novel Methods of Knoevenagel Condensation. International Journal of Scientific Research in Science, Engineering and Technology. 2018. [Link]

  • Synthesis of Some 4-oxobenzotriazolo Hydrazones. American Research Journals. [Link]

  • Synthesis of some novel Schiff bases containing 1,2,4-triazole ring. ResearchGate. [Link]

  • CN105906575A - Synthesizing process of 1H-1,2,4-triazole.

Sources

Application

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde as a precursor for heterocyclic compounds

Executive Summary 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (TNA ) represents a specialized class of "hybrid" heterocyclic precursors.[1][2] Unlike standard nicotinic aldehyde derivatives, TNA incorporates a 1,2,4-triazol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (TNA ) represents a specialized class of "hybrid" heterocyclic precursors.[1][2] Unlike standard nicotinic aldehyde derivatives, TNA incorporates a 1,2,4-triazole moiety at the C2 position.[1][2] This structural arrangement confers dual functionality:

  • The Electrophilic Handle: The C3-formyl group (-CHO) serves as a highly reactive center for condensation reactions (Knoevenagel, Claisen-Schmidt, Schiff base formation).[1][2]

  • The Pharmacophore/Leaving Group: The C2-triazole acts as a bioactive pharmacophore (common in antifungal/anticancer agents) or, under specific forcing conditions, as a leaving group for nucleophilic aromatic substitution (

    
    ).[1][2]
    

This guide details the robust synthesis of TNA and its downstream application in generating Chalcones (Michael acceptors) and Schiff Bases (Azomethines), both of which are critical scaffolds in modern drug discovery for antimicrobial and anticancer therapeutics.[1][2]

Part 1: Precursor Synthesis & Quality Control

Objective: Synthesize high-purity TNA from 2-chloronicotinaldehyde via Nucleophilic Aromatic Substitution (


).
Mechanistic Insight

The reaction exploits the electron-deficient nature of the pyridine ring.[1] The chlorine at C2 is activated by the adjacent ring nitrogen and the electron-withdrawing formyl group at C3.[1] The 1,2,4-triazole anion (generated in situ) attacks C2, displacing chloride.[2]

  • Critical Control Point: Temperature control is vital.[1] Excessive heat (>100°C) can cause the aldehyde to undergo Cannizzaro disproportionation or polymerization.[1][2]

Protocol: Synthesis of TNA

Reagents:

  • 2-Chloronicotinaldehyde (1.0 eq)[1][2]

  • 1H-1,2,4-Triazole (1.2 eq)[1][2]

  • Potassium Carbonate (

    
    , anhydrous, 2.0 eq)[1][2]
    
  • Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile (MeCN)[1][2]

Step-by-Step Methodology:

  • Activation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,2,4-triazole (1.2 eq) in DMF (5 mL per mmol substrate). Add

    
     (2.0 eq) and stir at Room Temperature (RT) for 30 minutes to generate the triazolide anion.
    
  • Addition: Slowly add 2-chloronicotinaldehyde (1.0 eq) to the mixture.

    • Note: The reaction is slightly exothermic; add in portions if scaling up >10g.

  • Reaction: Heat the mixture to 80°C and stir for 4–6 hours.

    • Monitoring: Check TLC (Ethyl Acetate:Hexane 1:1).[2] The starting chloride (

      
      ) should disappear, replaced by the more polar TNA (
      
      
      
      ).[1][2]
  • Work-up: Pour the reaction mixture into crushed ice (10x volume). Stir vigorously for 20 minutes. The product should precipitate as a white to pale-yellow solid.[1]

  • Purification: Filter the solid. Wash with cold water (

    
    ) to remove DMF and inorganic salts.[1][2] Recrystallize from Ethanol/Water (9:1).[2]
    

QC Specifications:

Parameter Specification Method
Appearance Pale yellow crystalline solid Visual
Melting Point 130–134°C (Literature dependent) Capillary Method
IR Spectrum -CHO stretch: ~1690-1700 cm⁻¹Triazole C=N: ~1590 cm⁻¹ FT-IR

| Solubility | Soluble in DMSO, DMF, hot EtOH; Insoluble in ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">


 | Solubility Test |[1][2]

Part 2: Application A - Synthesis of Bioactive Schiff Bases

Context: Schiff bases (imines) derived from TNA retain the triazole pharmacophore while adding a second nitrogenous motif.[1] These are widely screened for antimicrobial and antitubercular activity.[1]

Protocol: Azomethine Formation

Reagents:

  • TNA (Precursor from Part 1)[1][2]

  • Primary Amine (e.g., 4-methoxybenzohydrazide or substituted aniline)[1][2]

  • Catalyst: Glacial Acetic Acid (drops)[1][2]

  • Solvent: Absolute Ethanol[1][2][3]

Methodology:

  • Dissolve TNA (1 mmol) in absolute ethanol (10 mL).

  • Add the equimolar primary amine (1 mmol).

  • Add 2–3 drops of glacial acetic acid (catalyzes the protonation of the carbonyl oxygen).

  • Reflux for 3–6 hours.

    • Self-Validation: The solution typically changes color (yellow

      
       orange/darker) as conjugation extends.[1][2]
      
  • Isolation: Cool to RT. If precipitate forms, filter.[2][4] If not, reduce volume by 50% under vacuum and cool on ice.[2]

  • Yield: Typically 75–85%.[5]

Part 3: Application B - Synthesis of Chalcones (Claisen-Schmidt)

Context: Chalcones are "privileged structures" in medicinal chemistry.[1] Reacting TNA with acetophenones creates an


-unsaturated ketone system, which acts as a Michael acceptor for cysteine residues in proteins (covalent inhibition).[1][2]
Protocol: Claisen-Schmidt Condensation

Reagents:

  • TNA (1.0 eq)[1][2]

  • Acetophenone derivative (e.g., 4-nitroacetophenone) (1.0 eq)[1][2]

  • Base: 10% NaOH or KOH (aq)[1][2]

  • Solvent: Ethanol[1][2][3][4][6][7]

Methodology:

  • Dissolve the acetophenone derivative in Ethanol.[1]

  • Add TNA.

  • Add 10% NaOH dropwise at 0–5°C (Ice bath) with stirring.

  • Allow to warm to RT and stir for 12–24 hours.

    • Observation: A heavy precipitate usually forms.[1]

  • Neutralization: Pour into ice water and acidify slightly with dilute HCl (pH ~6) to ensure the product precipitates fully and base is removed.

  • Purification: Recrystallize from Ethanol.

Part 4: Visualizing the Chemical Workflow

The following diagram illustrates the divergent synthesis pathways starting from the crude precursors to the final bioactive scaffolds.[1]

TNA_Pathways Start 2-Chloronicotinaldehyde TNA PRECURSOR: 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde Start->TNA + Triazole Triazole 1,2,4-Triazole Triazole->TNA Schiff Pathway A: Schiff Bases (Azomethines) TNA->Schiff + R-NH2 (Cat. AcOH) Chalcone Pathway B: Chalcones (Claisen-Schmidt) TNA->Chalcone + Acetophenone (NaOH/EtOH) Cond1 K2CO3 / DMF 80°C, SNAr Prod_Schiff Target: Antimicrobial Ligands Schiff->Prod_Schiff Prod_Chalcone Target: Anticancer Michael Acceptors Chalcone->Prod_Chalcone

Figure 1: Synthetic workflow converting 2-chloronicotinaldehyde into the TNA precursor, followed by divergence into Schiff Base and Chalcone libraries.[1][2]

References

  • Synthesis of 1,2,4-Triazole Precursors

    • Shelke, G. M., et al.[1][2][8] "A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles."[1][2][5][8] Synlett, 2015, 26, 404-407.[2][8]

    • [1][2]

  • Biological Activity of Triazole-Pyridine Hybrids

    • Al-Soud, Y. A., et al. "Synthesis and antimicrobial activity of some new 2-(1H-1,2,4-triazol-1-yl)pyridine derivatives."[1][2] Journal of Heterocyclic Chemistry.

    • [1][2]

  • Schiff Base Applications

    • Praveen, S., et al. "Synthesis, Anti-inflammatory and in silico Studies of few novel 1,2,4-Triazole Derived Schiff Base Compounds."[1][2] Indian Journal of Pharmaceutical Education and Research, 2024.[1][2]

    • [1][2]

  • General Reactivity of Nicotinaldehydes

    • Wang, F., et al. "Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis."[1][2] Journal of Medicinal Chemistry.

    • [1][2]

Sources

Method

developing antifungal agents from 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Strategic Abstract The rapid emergence of azole-resistant strains of Candida albicans and Aspergillus fumigatus necessitates the evolution of the triazole pharmacophore. This guide details the utilization of 2-(1H-1,2,4-...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Abstract

The rapid emergence of azole-resistant strains of Candida albicans and Aspergillus fumigatus necessitates the evolution of the triazole pharmacophore. This guide details the utilization of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (hereafter TNA-1 ) as a privileged scaffold. Unlike standard azoles where the triazole is introduced late-stage, TNA-1 presents a pre-installed heme-binding triazole moiety coupled with a reactive aldehyde "warhead." This allows for the rapid generation of Schiff base (imine) libraries, a chemical class demonstrated to enhance lipophilicity and target affinity. This document provides a validated workflow for synthesis, structural verification, and CLSI-compliant biological evaluation.

Module 1: Chemical Synthesis & Derivatization

Rationale: The aldehyde functionality at the C3 position of the pyridine ring is electronically activated by the adjacent triazole, making it highly reactive toward nucleophilic attack by primary amines. The target workflow focuses on condensation reactions to form azomethine (-CH=N-) linkages, which serve as bioisosteres for peptide bonds and enhance fungal cell wall penetration.

Protocol 1.1: General Synthesis of TNA-1 Schiff Bases

Objective: To synthesize a library of N-substituted imines from TNA-1.

Reagents:

  • Precursor: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 equiv).

  • Nucleophile: Substituted anilines or acid hydrazides (1.0 – 1.2 equiv).

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

  • Catalyst: Glacial Acetic Acid (AcOH) (Catalytic amount, ~2-3 drops).

Step-by-Step Methodology:

  • Solubilization: Dissolve 1.0 mmol of TNA-1 in 10 mL of absolute EtOH in a round-bottom flask. Ensure complete dissolution; mild heating (40°C) may be required.

  • Activation: Add 2 drops of glacial AcOH to protonate the carbonyl oxygen, increasing electrophilicity.

  • Addition: Slowly add 1.0 mmol of the selected amine (e.g., 4-fluoroaniline, 2,4-difluorobenzohydrazide) dissolved in 5 mL EtOH.

  • Reflux: Equip the flask with a condenser and reflux at 78°C (EtOH boiling point) for 4–6 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (3:1 v/v).

    • Checkpoint: The disappearance of the aldehyde spot and the appearance of a new, less polar spot indicates conversion.

  • Isolation: Cool the mixture to room temperature, then place in an ice bath for 30 minutes. The Schiff base typically precipitates as a solid.

  • Purification: Filter the precipitate under vacuum. Wash with cold EtOH (2 x 5 mL). Recrystallize from hot EtOH/DMF mixtures to achieve >95% purity.

Visualization: Synthetic Pathway (DOT)

SynthesisPathway cluster_0 Key Transformation Start 2-chloronicotinaldehyde Scaffold TNA-1 Scaffold (Aldehyde Handle) Start->Scaffold Nucleophilic Subst. (K2CO3, DMF, Heat) Triazole 1,2,4-Triazole Triazole->Scaffold Target Target Antifungal (Schiff Base) Scaffold->Target Condensation (EtOH, AcOH, Reflux) Amine R-NH2 (Aniline/Hydrazide) Amine->Target

Figure 1: Synthetic route transforming the nicotinaldehyde precursor into bioactive Schiff bases.

Module 2: Structural Validation (QC)

Trustworthiness in SAR data begins with confirmed chemical structures.

Acceptance Criteria:

  • 
    H NMR (DMSO-d
    
    
    
    , 400 MHz):
    • Azomethine Proton (-CH=N-): Look for a diagnostic singlet between

      
       8.3 – 9.0 ppm.
      
    • Triazole Protons: Two singlets typically around

      
       8.2 and 9.2 ppm (C3-H and C5-H of the triazole ring).
      
    • Disappearance: The aldehyde proton (-CHO) signal at

      
       ~10.0 ppm must be absent.
      
  • FT-IR:

    • Appearance of a strong band at 1600–1630 cm

      
       (C=N stretching).
      
    • Absence of C=O stretching at ~1700 cm

      
      .
      

Module 3: Biological Evaluation (CLSI M27-A3 Protocol)

Directive: Use the Clinical and Laboratory Standards Institute (CLSI) M27-A3 broth microdilution method.[1] This is the regulatory gold standard for yeast.

Protocol 3.1: Antifungal Susceptibility Testing

Materials:

  • Organisms: Candida albicans (ATCC 90028), C. glabrata, C. krusei.

  • Media: RPMI 1640 medium buffered to pH 7.0 with MOPS (0.165 M).

  • Controls: Fluconazole (positive), DMSO-only (negative).

Workflow:

  • Inoculum Preparation:

    • Culture yeast on Sabouraud Dextrose Agar (SDA) for 24h at 35°C.

    • Suspend 5 colonies in sterile saline. Adjust turbidity to 0.5 McFarland standard (

      
       CFU/mL).
      
    • Dilute this suspension 1:1000 in RPMI 1640 to achieve a final working inoculum of

      
       CFU/mL .
      
  • Plate Setup (96-well):

    • Dissolve synthesized compounds in DMSO (Stock: 1000

      
      g/mL).
      
    • Perform serial 2-fold dilutions across the plate (Final range: 64

      
      g/mL to 0.125 
      
      
      
      g/mL).
    • Add 100

      
      L of the diluted inoculum to each well.
      
  • Incubation:

    • Seal plates and incubate at 35°C for 24–48 hours.

  • Readout (MIC Determination):

    • MIC

      
      :  The lowest concentration causing 
      
      
      
      50% inhibition of growth compared to the growth control (visually or via spectrophotometer at 530 nm).
    • Note: Trailing growth is common with azoles; read the point of significant reduction, not total clarity.

Visualization: Mechanism of Action (DOT)

MOA Drug TNA-1 Derivative (Triazole Moiety) Target CYP51 Enzyme (Lanosterol 14α-demethylase) Drug->Target INHIBITION Heme Heme Iron (Fe) Drug->Heme N4-Coordination Product Ergosterol Target->Product Catalysis Toxin Toxic Methylsterols (Accumulation) Target->Toxin Blockade leads to Heme->Target Active Site Substrate Lanosterol Substrate->Target Membrane Fungal Membrane Integrity Product->Membrane Maintains Toxin->Membrane Disrupts

Figure 2: Mechanism of Action. The triazole N4 nitrogen coordinates with the Heme Iron of CYP51, blocking the conversion of Lanosterol to Ergosterol.[2][3]

Module 4: Structure-Activity Relationship (SAR) Analysis

Data Interpretation: To guide the optimization of the TNA-1 scaffold, analyze the MIC data against the substituent patterns on the Schiff base phenyl ring.

SAR Trends Table (Template):

Compound IDR-Group (Phenyl)Electronic EffectMIC (

g/mL) C. albicans
Interpretation
TNA-1a -HNeutral32.0Baseline activity (Weak).
TNA-1b 4-FElectron Withdrawing4.0Potent. F mimics H size but alters polarity.
TNA-1c 2,4-di-ClStrong E-Withdrawing0.5Highly Potent. Halogens increase lipophilicity & CYP51 affinity.
TNA-1d 4-OCH

Electron Donating>64.0Inactive. Electron donation destabilizes Heme coordination.

Expert Insight: The 1,2,4-triazole ring is essential for binding the heme iron. However, the Schiff base side chain dictates the molecule's entry into the fungal cell and its fit within the hydrophobic access channel of the CYP51 enzyme. Prioritize halogenated aromatic substituents (F, Cl) to maximize potency.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2008).[4][5][6] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition (M27-A3).[4][5] CLSI, Wayne, PA.[5][6] [Link]

  • Peyton, L. R., et al. (2015). "The mechanism of azole resistance in Aspergillus fumigatus." Netherlands Journal of Medicine. [Link]

  • Zhang, S., et al. (2013). "Synthesis and antifungal activity of novel 1,2,4-triazole derivatives containing a Schiff base moiety." Chemical Biology & Drug Design. [Link]

  • Whaley, S. G., et al. (2017). "Azole Antifungal Resistance in Candida albicans and Emerging Non-albicans Candida Species." Frontiers in Microbiology. [Link]

Sources

Application

Application Note: A Hierarchical Screening Protocol for Evaluating the Antibacterial Efficacy of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Derivatives

Abstract The escalating crisis of antimicrobial resistance necessitates the discovery of novel antibacterial agents with unique mechanisms of action. The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The escalating crisis of antimicrobial resistance necessitates the discovery of novel antibacterial agents with unique mechanisms of action. The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, known for its presence in a wide array of therapeutic agents, particularly antifungals. Its derivatives have also demonstrated promising antibacterial, antiviral, and anti-inflammatory properties.[1][2][3] This application note provides a comprehensive, multi-tiered workflow for the systematic screening and evaluation of novel 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde derivatives to identify promising candidates for antibacterial drug development. The protocol details a hierarchical approach, beginning with a qualitative primary screen to identify active compounds, followed by quantitative determination of potency and bactericidal activity, and concluding with an essential in vitro safety assessment.

Introduction: The Rationale for Triazole Derivatives

1,2,4-triazole derivatives are a cornerstone of heterocyclic chemistry, with a well-established history in antifungal therapy. Their primary mechanism in fungi involves the inhibition of the cytochrome P450 enzyme 14α-demethylase, which is critical for the synthesis of ergosterol, a vital component of the fungal cell membrane.[4][5] While bacteria lack ergosterol, triazole-containing compounds have been shown to exert antibacterial effects through various other mechanisms, including the potential inhibition of essential enzymes like MurB, which is involved in peptidoglycan synthesis.[6] The conjugation of the triazole ring with a nicotinaldehyde moiety offers a unique chemical space, providing opportunities for novel interactions with bacterial targets.

This guide is designed for researchers in drug discovery and microbiology, providing a robust framework to:

  • Identify derivatives with antibacterial activity from a compound library.

  • Quantify the potency of active compounds through Minimum Inhibitory Concentration (MIC) determination.

  • Differentiate between bacteriostatic and bactericidal modes of action.

  • Assess the preliminary safety profile through in vitro cytotoxicity testing.

The Screening Cascade: A Strategic Overview

A successful screening campaign efficiently funnels a large number of compounds through progressively more rigorous assays. This strategy ensures that resources are focused on the most promising candidates. Our proposed workflow follows this hierarchical model.

G cluster_0 Screening Workflow A Compound Library (2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Derivatives) B Primary Screen: Agar Well Diffusion Assay A->B C Decision: Active? (Zone of Inhibition > Threshold) B->C D Secondary Screen: Broth Microdilution (MIC) C->D Yes H Inactive Compounds C->H No E Tertiary Analysis: Minimum Bactericidal Conc. (MBC) D->E F Safety Assessment: In Vitro Cytotoxicity (CC50) D->F G Hit Candidate Profile (Potent, Selective, Bactericidal/Static) E->G F->G

Sources

Method

Application Notes and Protocols for Anticancer Research Using 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Scaffolds

Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Imperative for Novel Anticancer Scaffolds The landscape of oncology is in a perpetual state of evolution, driven by the dual challenges of the...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Imperative for Novel Anticancer Scaffolds

The landscape of oncology is in a perpetual state of evolution, driven by the dual challenges of therapeutic resistance and the need for more selective, less toxic treatment modalities. In this pursuit, medicinal chemistry plays a pivotal role in identifying and optimizing novel molecular frameworks. The 1,2,4-triazole ring has emerged as a "privileged scaffold" in drug discovery, a distinction earned due to its unique combination of physicochemical properties, including metabolic stability, hydrogen bonding capability, and its role as a bioisostere for amide or ester groups.[1][2] These attributes facilitate favorable interactions with a wide array of biological targets.[3]

This guide focuses on a specific, highly promising class of compounds built upon the 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde core structure. This scaffold strategically combines the proven pharmacophore of the 1,2,4-triazole with the versatile chemical handle of a nicotinaldehyde moiety. The aldehyde group serves as a key reaction site for generating diverse libraries of derivatives, such as Schiff bases and hydrazones, enabling extensive Structure-Activity Relationship (SAR) studies. The nitrogen atoms of the triazole and pyridine rings can coordinate with metal ions in metalloenzymes or form crucial hydrogen bonds within enzyme active sites, a common mechanism for many anticancer agents.[3][4]

This document provides a comprehensive, experience-driven guide for researchers, outlining the synthesis, in vitro evaluation, and mechanistic investigation of novel anticancer candidates derived from this versatile scaffold.

Section 1: Synthesis and Library Development

The foundational step in exploring the therapeutic potential of the 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde scaffold is a robust and scalable synthetic strategy. The primary goal is not only to produce the core molecule but also to establish a workflow for creating a diverse library of analogues for biological screening.

Conceptual Synthesis Workflow

The generation of a chemical library from the core scaffold follows a logical progression designed to maximize structural diversity and explore the chemical space around the core. This allows for a thorough investigation of how different functional groups impact anticancer activity.

G cluster_0 Phase 1: Core Scaffold Synthesis cluster_1 Phase 2: Library Derivatization cluster_2 Phase 3: Screening & Analysis A Starting Materials (e.g., Nicotinohydrazide) B Intermediate Formation (e.g., Potassium Dithiocarbazate) A->B C Cyclization to Triazole (e.g., 5-mercapto-triazole) B->C D Final Scaffold Assembly (Target Scaffold) C->D E Core Scaffold (2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde) F Condensation Reaction (e.g., with amines, hydrazines) E->F G Diverse Library of Derivatives (Schiff Bases, Hydrazones, etc.) F->G H In Vitro Cytotoxicity Screening (e.g., MTT Assay) G->H I Structure-Activity Relationship (SAR) Analysis H->I J Hit Compound Identification I->J

Caption: Workflow from scaffold synthesis to hit identification.

Protocol 1: General Synthesis of 5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

This protocol outlines a common method to produce a key intermediate which can then be further modified to the target aldehyde scaffold. This method is adapted from established procedures for synthesizing similar triazole-pyridine hybrids.[5]

Materials:

  • Nicotinohydrazide

  • Carbon disulfide (CS₂)

  • Absolute ethanol

  • Potassium hydroxide (KOH)

  • Hydrazine hydrate (80%)

  • Reflux apparatus, magnetic stirrer, ice bath, Buchner funnel

Procedure:

  • Step 1: Formation of Potassium Dithiocarbazate Salt.

    • Dissolve nicotinohydrazide (1.0 eq) in absolute ethanol in a round-bottom flask.

    • Add a solution of potassium hydroxide (1.1 eq) in absolute ethanol to the flask. Stir for 15 minutes at room temperature.

    • Cool the mixture in an ice bath and add carbon disulfide (1.2 eq) dropwise over 30 minutes with vigorous stirring.

    • Allow the reaction to stir at room temperature for 12-16 hours.

    • Collect the precipitated potassium salt by filtration, wash with cold diethyl ether, and dry.

    • Scientist's Note: This step creates the key dithiocarbazate intermediate. The use of an ice bath and slow addition of CS₂ is critical to control the exothermic reaction.

  • Step 2: Cyclization to 4-Amino-5-substituted-1,2,4-triazole-3-thiol.

    • Suspend the dried potassium salt (1.0 eq) in water.

    • Add hydrazine hydrate (2.0 eq) to the suspension.

    • Reflux the mixture for 4-6 hours. Monitor the reaction for the evolution of hydrogen sulfide gas (H₂S), which indicates the progress of cyclization. This step must be performed in a well-ventilated fume hood.

    • Scientist's Note: The reflux with hydrazine hydrate facilitates the intramolecular cyclization to form the stable 1,2,4-triazole ring.

  • Step 3: Purification and Characterization.

    • After reflux, cool the reaction mixture to room temperature.

    • Acidify the solution carefully with cold, dilute hydrochloric acid (HCl) to precipitate the product.

    • Collect the solid product by filtration, wash thoroughly with cold water, and recrystallize from ethanol to obtain the purified 5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol.

    • Confirm the structure using spectroscopic methods (¹H-NMR, ¹³C-NMR, Mass Spectrometry, and IR).

Subsequent chemical steps, not detailed here, would involve S-alkylation and oxidation/modification to yield the final 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde scaffold.

Section 2: In Vitro Anticancer Evaluation

The primary assessment of novel compounds involves evaluating their cytotoxic effects on a panel of human cancer cell lines. The MTT assay is a robust, colorimetric method for determining cell viability and is a standard first-pass screening tool.[3][6]

Protocol 2: MTT Assay for Cellular Viability

Principle: This assay measures the metabolic activity of cells. The mitochondrial reductase enzymes in viable cells convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan precipitate. The amount of formazan produced is directly proportional to the number of living cells.[2]

Materials:

  • Human cancer cell lines (e.g., MCF-7 breast, A549 lung, Hela cervical)[7]

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)

  • 96-well microplates

  • Test compounds dissolved in DMSO (stock solution)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Harvest and count cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

    • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[2]

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

    • After 24 hours, carefully remove the old medium and add 100 µL of medium containing the various concentrations of the test compounds.

    • Include control wells: untreated cells (negative control), vehicle control (medium with 0.5% DMSO), and a positive control (e.g., Doxorubicin).

    • Incubate the plate for an additional 48-72 hours.

  • MTT Addition and Incubation:

    • After the treatment period, add 20 µL of MTT solution to each well.

    • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan.[2]

  • Formazan Solubilization and Measurement:

    • Carefully remove the medium from each well without disturbing the formazan crystals.

    • Add 150 µL of DMSO to each well to dissolve the purple precipitate.

    • Gently shake the plate for 10 minutes to ensure complete dissolution.

    • Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration using the formula: (% Viability) = (OD_treated / OD_control) * 100.

    • Plot the percentage of cell viability against the compound concentration (on a logarithmic scale) to generate a dose-response curve.

    • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) from the curve using appropriate software like GraphPad Prism.[2]

Data Presentation: Comparative Cytotoxicity

Summarizing screening data in a table allows for rapid identification of promising compounds and initial SAR insights.

Compound IDR-Group Modification (at aldehyde)IC₅₀ (µM) vs. MCF-7 (Breast)[8]IC₅₀ (µM) vs. A549 (Lung)[7]IC₅₀ (µM) vs. Hela (Cervical)[6]
Scaffold -CHO> 100> 100> 100
Derivative A Schiff Base with 4-Chloroaniline15.221.59.8
Derivative B Schiff Base with 4-Methoxyaniline35.842.128.4
Derivative C Hydrazone with Isonicotinohydrazide8.511.26.1
Doxorubicin (Positive Control)1.22.51.8

Note: Data are representative examples based on published literature for similar heterocyclic compounds and are for illustrative purposes.

Section 3: Mechanistic Investigation

Identifying a compound's mechanism of action is critical for its development. Triazole derivatives are known to function through various pathways, including the inhibition of crucial signaling kinases and the induction of apoptosis.[1][9]

Potential Mechanisms of Action

Compounds based on the 1,2,4-triazole scaffold can interfere with multiple cancer-related pathways. One of the most significant mechanisms is the inhibition of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) or BRAF, which are often dysregulated in cancer, leading to uncontrolled cell proliferation.[9] Inhibition of these kinases can block downstream signaling, ultimately inducing cell cycle arrest and apoptosis.

G GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR) GF->RTK RAS RAS RTK->RAS RAF RAF (e.g., BRAF) RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Prolif Cell Proliferation & Survival ERK->Prolif Apoptosis Apoptosis Caspase Caspase Activation Apoptosis->Caspase Inhibitor Triazole Scaffold Derivative Inhibitor->RAF Inhibitor->Apoptosis

Caption: Simplified kinase signaling pathway inhibited by a triazole derivative.

Protocol 3: In Vitro Kinase Inhibition Assay (Example: BRAF)

Principle: This protocol provides a general framework for measuring the ability of a compound to inhibit a specific kinase using a luminescence-based assay, which quantifies the amount of ATP remaining after a kinase reaction. Less light (less ATP) indicates higher kinase activity, while more light indicates inhibition.

Materials:

  • Recombinant human BRAF enzyme

  • Kinase substrate (e.g., inactive MEK1)

  • ATP

  • Assay buffer

  • Test compounds

  • Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

  • White, opaque 96-well plates

  • Luminometer

Procedure:

  • Reaction Setup:

    • In a 96-well plate, add the assay buffer.

    • Add the test compound at various concentrations.

    • Add the BRAF enzyme and substrate mixture to all wells except the "no enzyme" control.

    • Pre-incubate for 10 minutes at room temperature.

  • Initiate Kinase Reaction:

    • Start the reaction by adding ATP to all wells.

    • Incubate for 60 minutes at room temperature.

    • Scientist's Note: The concentrations of enzyme, substrate, and ATP should be optimized beforehand to ensure the reaction is in the linear range.

  • Detection:

    • Stop the reaction and detect the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

    • Incubate for 10 minutes in the dark.

    • Measure luminescence using a microplate luminometer.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition relative to a vehicle control.

    • Determine the IC₅₀ value by plotting percent inhibition against compound concentration.

Conclusion and Future Outlook

The 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde scaffold represents a fertile ground for the discovery of novel anticancer agents. Its synthetic tractability allows for the rapid generation of diverse chemical libraries, and the inherent properties of the triazole ring confer a high potential for potent and selective biological activity. The protocols and workflows detailed in this guide provide a robust framework for the systematic evaluation of these compounds, from initial synthesis and cytotoxicity screening to in-depth mechanistic studies.

Future research should focus on comprehensive SAR to optimize potency and selectivity, followed by ADME/Tox profiling to assess the drug-like properties of the most promising leads.[8][10] Ultimately, the transition to in vivo xenograft models will be the definitive test of their therapeutic potential, paving the way for the development of next-generation cancer therapies.

References

  • Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025). PubMed.
  • Mechanisms of action of 1,2,3‐triazole hybrids.
  • A comprehensive review on triazoles as anticancer agents. DergiPark.
  • 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Rel
  • Mechanism of action of 1,2,4-triazole-based compounds. Benchchem.
  • Application Notes and Protocols: 1,2,4-Triazoles in Medicinal Chemistry. Benchchem.
  • Efficient Synthesis, Anticancer Evaluation of Triazole-Thiadiazole/Benzo[d]Oxazole Scaffolds, and Investigation of Their Reactivity Properties Using Density-Functional Theory Calcul
  • Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents.
  • Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies. PubMed.
  • Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl)
  • Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Deriv
  • Anticancer properties of 1,2,4-triazole derivatives (literature review).
  • Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis.
  • Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. BMC Chemistry.
  • Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. PubMed.
  • An insight on medicinal
  • Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. PMC.
  • In vitro and in vivo thyroid evaluations after exposure to mixtures of triazole fungicides.
  • Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. PMC.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Welcome to the technical support center for the synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth trouble...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. The synthesis, primarily a nucleophilic aromatic substitution (SNAr), is a critical transformation, and this resource aims to address common challenges encountered in the laboratory.

I. Reaction Overview: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde typically proceeds via the nucleophilic aromatic substitution of a 2-halonicotinaldehyde (commonly 2-chloronicotinaldehyde) with 1,2,4-triazole. The pyridine ring, being electron-deficient, is susceptible to nucleophilic attack, particularly when activated by an electron-withdrawing group like the aldehyde at the 3-position.

Core Reaction Mechanism

The reaction generally follows a two-step addition-elimination mechanism. The triazole anion, acting as the nucleophile, attacks the carbon atom bearing the halogen, forming a Meisenheimer complex. This intermediate then eliminates the halide ion to yield the desired product.

SNAr_Mechanism Reactants 2-Chloronicotinaldehyde + 1,2,4-Triazole Meisenheimer Meisenheimer Complex (Intermediate) Reactants->Meisenheimer Nucleophilic Attack Base Base (e.g., K2CO3, NaH) Triazole_Anion Triazole Anion (Nucleophile) Base->Triazole_Anion Deprotonation Triazole_Anion->Meisenheimer Product 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Meisenheimer->Product Elimination Halide_Ion Chloride Ion Meisenheimer->Halide_Ion

Caption: General SNAr mechanism for the synthesis.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, offering explanations and actionable solutions based on established chemical principles.

A. Low Conversion of Starting Material

Q1: My reaction shows a significant amount of unreacted 2-chloronicotinaldehyde even after prolonged reaction times. What are the likely causes and how can I improve the conversion?

A1: Low conversion is a frequent issue and can stem from several factors related to reaction kinetics and equilibrium.

  • Insufficient Base: The pKa of 1,2,4-triazole is approximately 10.26, meaning a sufficiently strong base is required to generate the nucleophilic triazole anion in adequate concentration.[1] Weak bases or an insufficient molar equivalent of a strong base will result in a low concentration of the active nucleophile, thus slowing down the reaction.

    • Troubleshooting Steps:

      • Base Selection: If using a weaker base like potassium carbonate (K₂CO₃), consider switching to a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).

      • Molar Equivalents: Ensure you are using at least 1.1 to 1.5 molar equivalents of the base relative to 1,2,4-triazole to drive the deprotonation equilibrium forward.

      • Anhydrous Conditions: For hygroscopic bases like NaH, ensure strictly anhydrous conditions as moisture will quench the base.

  • Inadequate Temperature: Nucleophilic aromatic substitutions on electron-deficient rings like pyridine often require elevated temperatures to overcome the activation energy barrier.[2] Room temperature reactions may be sluggish or fail altogether without significant activation.

    • Troubleshooting Steps:

      • Increase Temperature: Gradually increase the reaction temperature. A good starting point for solvents like DMF or DMSO is 80-120 °C. Monitor the reaction progress by TLC or LC-MS to avoid decomposition.

      • Microwave Irradiation: Microwave-assisted synthesis can significantly accelerate the reaction by efficiently heating the polar solvent and reactants, often leading to higher yields in shorter times.[3][4][5][6][7]

  • Solvent Choice: The choice of solvent is critical. Polar aprotic solvents are generally preferred as they can solvate the cation of the base, leaving the anion more "naked" and nucleophilic, while not interfering with the nucleophile through hydrogen bonding.

    • Troubleshooting Steps:

      • Solvent Optimization: If using a less polar solvent, switch to a high-boiling polar aprotic solvent like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP). These solvents facilitate SNAr reactions.[2]

      • Solvent Purity: Ensure the solvent is anhydrous, as water can compete as a nucleophile, leading to the formation of 2-hydroxynicotinaldehyde.

ParameterRecommendationRationale
Base NaH, K₂CO₃, Cs₂CO₃Stronger bases increase the concentration of the triazole anion.
Temperature 80-150 °C (Conventional) or MicrowaveOvercomes activation energy; microwave heating can be more efficient.
Solvent DMF, DMSO, NMPPolar aprotic solvents enhance nucleophilicity and reaction rate.
B. Formation of Impurities and Side Products

Q2: I am observing a significant side product that I suspect is 2-hydroxynicotinaldehyde. How can I prevent its formation?

A2: The formation of 2-hydroxynicotinaldehyde is a classic example of a competing nucleophilic substitution reaction where water or hydroxide ions act as the nucleophile.

  • Causality: This side reaction is favored by the presence of water in the reaction mixture, which can come from wet solvents, reagents, or atmospheric moisture. The hydroxide ion, being a strong nucleophile, can readily displace the chloride.

    • Preventative Measures:

      • Dry Solvents: Use freshly distilled or commercially available anhydrous solvents.

      • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

      • Dry Reagents: Ensure all reagents, particularly the base (e.g., K₂CO₃ can be dried in an oven), are anhydrous.

Q3: My product is contaminated with a bis-triazole substituted pyridine. What leads to this and how can it be avoided?

A3: While less common for this specific substrate, the formation of bis-substituted products can occur if there are other reactive sites or if the initial product can undergo further reaction. In this context, it's more likely a result of an isomeric starting material or a subsequent reaction under harsh conditions. A more plausible scenario is the self-condensation of the aldehyde product.

  • Aldehyde Self-Condensation: Under basic conditions and elevated temperatures, aldehydes can undergo self-condensation reactions (e.g., aldol or Cannizzaro-type reactions), leading to complex polymeric side products that can be difficult to remove.

    • Mitigation Strategies:

      • Control Temperature: Avoid excessively high temperatures for extended periods.

      • Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to minimize the time the product is exposed to basic conditions at high temperatures.

      • Work-up Procedure: Quench the reaction by pouring it into cold water or a slightly acidic solution to neutralize the base promptly.

C. Difficulties in Product Isolation and Purification

Q4: My crude product is an oil or a sticky solid that is difficult to purify by crystallization. What purification strategies do you recommend?

A4: The physical properties of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde can make purification challenging. Its polarity and potential for hydrogen bonding can lead to difficulties in crystallization.

  • Purification Workflow:

    • Aqueous Work-up: After quenching the reaction, perform an extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer with water and brine to remove the inorganic base and salts.

    • Column Chromatography: This is often the most effective method for purifying polar compounds.

      • Stationary Phase: Silica gel is standard.

      • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate or acetone) is typically effective. Start with a low polarity and gradually increase it to elute your product.

    • Crystallization: If chromatography yields a sufficiently pure product, attempt crystallization from a mixed solvent system. For example, dissolve the product in a minimal amount of a good solvent (e.g., methanol, acetone) and then slowly add a poor solvent (e.g., hexane, diethyl ether) until turbidity is observed. Allow it to stand and cool slowly.

Purification_Workflow Start Crude Reaction Mixture Quench Quench with Water/Acid Start->Quench Extraction Liquid-Liquid Extraction (e.g., EtOAc/Water) Quench->Extraction Drying Dry Organic Layer (e.g., MgSO4, Na2SO4) Extraction->Drying Concentration Concentrate in vacuo Drying->Concentration Chromatography Silica Gel Column Chromatography Concentration->Chromatography Pure_Product Pure Product Chromatography->Pure_Product Crystallization Recrystallization (Optional) Pure_Product->Crystallization

Caption: A typical purification workflow for the target compound.

III. Frequently Asked Questions (FAQs)

Q5: Can I use a copper catalyst for this reaction, similar to an Ullmann condensation?

A5: While Ullmann-type couplings are effective for forming C-N bonds, they are typically used for less activated aryl halides and often require higher temperatures and specific ligands.[8][9][10] For an activated substrate like 2-chloronicotinaldehyde, a direct SNAr reaction without a metal catalyst is generally more straightforward and cost-effective. A copper catalyst might be explored if the uncatalyzed reaction fails, but it adds complexity in terms of catalyst removal and potential side reactions.

Q6: Is it possible to perform this synthesis under phase-transfer catalysis (PTC) conditions?

A6: Yes, solid-liquid phase-transfer catalysis can be an effective method, especially when using a moderately strong base like potassium carbonate.[11] A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), facilitates the transfer of the triazole anion from the solid phase (or a separate aqueous phase) into the organic phase where the 2-chloronicotinaldehyde is dissolved. This can allow the reaction to proceed at lower temperatures and with milder bases.

Q7: What is the expected yield for this synthesis?

A7: With optimized conditions (e.g., NaH in DMF at 100 °C or microwave irradiation), yields can be quite high, often in the range of 70-95%. However, the yield is highly dependent on the specific conditions used, the purity of the reagents, and the efficiency of the purification process.

Q8: Are there any alternative synthetic routes to consider?

A8: An alternative approach could involve the synthesis of the triazole ring onto a pre-functionalized pyridine. For instance, one could react 2-hydrazinonicotinaldehyde with a suitable one-carbon source to form the triazole ring. However, the SNAr approach is generally more convergent and utilizes readily available starting materials.

IV. References

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles - ChemRxiv. Available at:

  • Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria - MDPI. Available at:

  • Microwave-Assisted Synthesis of Some 1H-1,2,4-Triazol-3-one Derivatives. Available at:

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles - PMC. Available at:

  • Optimization of Triazole Production Through Microwave-Assisted Synthesis - Broad Institute. Available at:

  • Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions. Available at:

  • Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates - PMC. Available at:

  • Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives - Journal of Pharmaceutical Negative Results. Available at:

  • The Ullmann type homocoupling reactions of halopyridines and side products. | Download Table - ResearchGate. Available at:

  • Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - ResearchGate. Available at:

  • Ullmann reaction - Wikipedia. Available at:

  • Ullmann Condensation - SynArchive. Available at:

  • Ullmann Reaction - Organic Chemistry Portal. Available at:

  • Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole - ChemicalBook. Available at:

Sources

Optimization

side reactions to avoid when working with 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Technical Support Center: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Welcome to the technical support guide for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This document is designed for researchers, scientists, and drug deve...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Welcome to the technical support guide for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet reactive molecule. Our goal is to provide you with the expertise and field-proven insights necessary to anticipate and mitigate common side reactions, ensuring the success and integrity of your experiments.

Core Reactivity Profile: A Double-Edged Sword

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is a heterocyclic aromatic aldehyde. Its reactivity is dominated by the aldehyde functional group, which is rendered more electrophilic by the electron-withdrawing nature of both the pyridine and 1,2,4-triazole rings.[1][2] This enhanced electrophilicity is beneficial for desired nucleophilic additions but also makes the molecule susceptible to specific side reactions.

The key structural features to consider are:

  • The Aldehyde Group (-CHO): The primary site for both desired transformations and unwanted side reactions. It is prone to oxidation and reduction.[3][4]

  • Absence of α-Hydrogens: The aldehyde carbon is attached to the pyridine ring, meaning there are no α-hydrogens. This structural feature prevents classical aldol self-condensation but makes the molecule highly susceptible to the Cannizzaro reaction under basic conditions.[5][6][7]

  • Aromatic Heterocycles: The pyridine and triazole rings are generally stable but their electronic properties are crucial to the aldehyde's reactivity.[8]

Below is a diagram illustrating the main reaction pathways and potential side reactions.

cluster_main 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde cluster_desired Desired Reactions cluster_side Side Reactions to Avoid main Aldehyde Starting Material nucleophilic_add Nucleophilic Addition (e.g., Grignard, Wittig) main->nucleophilic_add Nucleophile reductive_amin Reductive Amination main->reductive_amin Amine, Reducing Agent imine_form Imine/Enamine Formation main->imine_form Primary/Secondary Amine oxidation Oxidation to Carboxylic Acid main->oxidation Air (O₂), Oxidants reduction Over-reduction to Alcohol main->reduction Strong Reducing Agents cannizzaro Cannizzaro Reaction (Disproportionation) main->cannizzaro Strong Base (e.g., NaOH) acetal_form Acetal Formation (with alcohol solvents) main->acetal_form Alcohol, Acid/Base Catalyst

Caption: Key desired and undesired reaction pathways for the title compound.

Frequently Asked Questions (FAQs)

Q1: My aldehyde is showing a new spot on TLC that corresponds to the carboxylic acid, even before I start my reaction. Why is this happening? A: This is a classic case of air oxidation. Aromatic aldehydes, especially those activated by electron-withdrawing groups, can be oxidized to the corresponding carboxylic acid simply by exposure to atmospheric oxygen.[9] This process, known as autoxidation, can be accelerated by light and trace metal impurities.

Q2: I'm trying to perform a reaction using sodium hydroxide (NaOH) as a base, and my yield is very low. I'm isolating both an alcohol and a carboxylic acid. What is the cause? A: You are observing the Cannizzaro reaction .[6] Because your aldehyde lacks α-hydrogens, it cannot form an enolate. In the presence of a strong base like NaOH or KOH, two molecules of the aldehyde undergo a disproportionation reaction: one molecule is reduced to the primary alcohol, and the other is oxidized to the carboxylic acid.[5][10][11] This is a major side reaction pathway to avoid.

Q3: Is it safe to use an alcohol like methanol or ethanol as a solvent? A: Caution is advised. While often used, alcoholic solvents can lead to the formation of hemiacetals or acetals in the presence of either an acid or base catalyst.[3][4][12] This reaction is reversible, but it sequesters your starting material, potentially lowering yields or introducing purification challenges. If your reaction conditions are acidic or basic, consider a non-protic solvent like THF, 1,4-dioxane, or DCM.

Q4: My aldehyde seems to be unstable during silica gel chromatography, leading to streaking and product loss. What can I do? A: Standard silica gel is slightly acidic and can catalyze the degradation of sensitive aldehydes or cause irreversible adsorption. To mitigate this, you can:

  • Deactivate the Silica: Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine or ammonia. This neutralizes the acidic sites.

  • Use Alternative Media: Consider using neutral alumina or a less acidic reversed-phase silica (C18).

  • Minimize Contact Time: Perform the chromatography as quickly as possible.

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental issues, their probable causes, and actionable solutions.

Problem 1: Low Yield & Formation of Carboxylic Acid Byproduct

(Product Observed: 2-(1H-1,2,4-triazol-1-yl)nicotinic acid)

Potential CauseScientific ExplanationRecommended Solution
Air Oxidation (Autoxidation) The aldehyde is susceptible to radical-chain oxidation by atmospheric O₂. This is a common fate for aromatic aldehydes.[9]Inert Atmosphere: Handle the aldehyde and conduct reactions under an inert atmosphere (Nitrogen or Argon). Use degassed solvents for the reaction. See Protocol 1 .
Cannizzaro Reaction In the presence of strong base (pH > 10), the molecule will disproportionate into its corresponding alcohol and carboxylic acid.[7][11]pH Control: Avoid strong, non-nucleophilic bases (e.g., NaOH, KOH, K₂CO₃). If a base is required, use a weaker, non-hydroxide base like triethylamine (Et₃N), DIPEA, or an organic base like DBU if compatible with the reaction.
Aggressive Oxidizing Agents If the reaction involves an oxidation step elsewhere in the molecule, the aldehyde may be unintentionally oxidized.Reagent Selection: Use mild and selective oxidizing agents. For example, if oxidizing a sulfide to a sulfoxide, use NaIO₄ instead of harsher reagents like KMnO₄.
Problem 2: Low Yield & Formation of Alcohol Byproduct

(Product Observed: [2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanol)

Potential CauseScientific ExplanationRecommended Solution
Over-reduction When reducing another functional group (e.g., a nitro group, ester), common reducing agents like LiAlH₄ or NaBH₄ can also reduce the aldehyde.[4] Over-reduction is a known issue in nicotinaldehyde syntheses.[9][13]Selective Reduction: 1. Choose milder reagents: Use NaBH(OAc)₃ for reductive aminations. For other reductions, consider temperature control. 2. Temperature Control: Perform reductions at low temperatures (e.g., 0 °C to -78 °C) to minimize aldehyde reduction.[9][13] 3. Protecting Groups: Consider protecting the aldehyde as an acetal before performing the reduction, followed by deprotection.
Cannizzaro Reaction As described above, this disproportionation reaction yields 50% alcohol and 50% carboxylic acid under strongly basic conditions.[6]Avoid Strong Bases: Maintain a pH outside the optimal range for the Cannizzaro reaction. Use organic bases or buffer the system if necessary.
Problem 3: Complex Mixture of Products in a Condensation Reaction
Potential CauseScientific ExplanationRecommended Solution
Unintended Crossed Aldol/Claisen-Schmidt Reaction While the aldehyde cannot self-condense, it is an excellent electrophile for reaction with another enolizable aldehyde or ketone (e.g., acetone as a solvent or reagent).[14][15] This is known as a Claisen-Schmidt condensation.[14]Solvent & Reagent Choice: Avoid using enolizable ketones or aldehydes as solvents (e.g., acetone, MEK). If a crossed-condensation is not the desired reaction, ensure all reagents are free from such impurities.

Key Side Reaction Deep Dive: The Cannizzaro Reaction

The Cannizzaro reaction is arguably the most significant side reaction for this molecule. It is critical to understand its mechanism to prevent it. The reaction is typically second order in aldehyde and first order in base.[6][11]

Cannizzaro_Mechanism aldehyde1 Aldehyde (Molecule 1) tetra_int Tetrahedral Intermediate (Dianion Precursor) aldehyde1->tetra_int 1. Nucleophilic Attack oh_ion OH⁻ (Strong Base) oh_ion->tetra_int hydride_transfer Hydride [H⁻] Transfer (Rate-Determining Step) tetra_int->hydride_transfer aldehyde2 Aldehyde (Molecule 2) aldehyde2->hydride_transfer carboxylate Carboxylate Anion hydride_transfer->carboxylate alkoxide Alkoxide Anion hydride_transfer->alkoxide 2. Redox Step acid_product Carboxylic Acid Salt carboxylate->acid_product (as salt) proton_exchange Proton Exchange alkoxide->proton_exchange alcohol_product Alcohol proton_exchange->alcohol_product 3. Protonation h2o H₂O h2o->proton_exchange

Sources

Troubleshooting

troubleshooting failed reactions of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Topic: Troubleshooting Failed Reactions of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Technical Support Center: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Welcome to the Advanced Troubleshooting Hub. This guide is designed f...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Failed Reactions of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Technical Support Center: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Welcome to the Advanced Troubleshooting Hub. This guide is designed for medicinal chemists and process scientists encountering difficulties with 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (CAS: 1374649-96-3).[1] This intermediate is a "Janus-faced" electrophile: it possesses a reactive aldehyde for condensation and an activated triazole group susceptible to displacement.[1] Most failures stem from a misunderstanding of the competition between these two reactive centers.

Module 1: Diagnostic Triage (Start Here)

Before altering your protocol, identify the failure mode using this symptom-based matrix.

Symptom Probable Cause Diagnostic Check
Product lacks aromatic protons >8.0 ppm Triazole Displacement (

)
1H NMR: Look for loss of the two distinct triazole singlets (typically ~8.2 and 9.2 ppm).[1]
Reaction mixture turns acidic; low yield Aldehyde Oxidation IR: Appearance of broad OH stretch (2500-3300 cm⁻¹) and C=O shift to ~1700 cm⁻¹ (carboxylic acid).
Multiple spots on TLC (Base catalyzed) Cannizzaro / Degradation 1H NMR: Presence of both alcohol (CH2OH) and acid signals; loss of aldehyde proton (~10 ppm).
Unexpected high MW product Cyclization / Dimerization MS: Mass correlates to dimer or fused tricyclic system (e.g., triazolopyridine rearrangement).

Module 2: The "Missing Triazole" Phenomenon ( Competition)

The Issue: You attempted a Schiff base condensation (reductive amination or imine formation) with an amine, but the final product is missing the triazole ring.

The Mechanism: The 2-position of the pyridine ring is highly activated for Nucleophilic Aromatic Substitution (


) due to two factors:
  • The electron-withdrawing nature of the pyridine nitrogen.[1]

  • The ortho-formyl group (aldehyde), which further pulls electron density from the ring.

  • The 1,2,4-triazole acts as an excellent leaving group (similar to a halogen).

When you add a primary amine (nucleophile) to react with the aldehyde, it often attacks the C2 position of the pyridine instead, displacing the triazole.

Troubleshooting Protocol:

  • Switch to Acid Catalysis: Avoid basic conditions. Use mild acid catalysis (Acetic acid or

    
    ) to activate the carbonyl specifically, rather than the aromatic ring.
    
  • Temperature Control:

    
     reactions on pyridines typically require heat (>60°C). Imine formation can often proceed at Room Temperature (RT). Do not reflux  unless necessary.
    
  • Solvent Selection: Avoid polar aprotic solvents (DMF, DMSO) if possible, as they enhance

    
     rates. Use protic solvents (EtOH, MeOH) or non-polar solvents (DCM, Toluene) where the amine is solvated but the "naked" nucleophilicity is not enhanced.
    
  • Stepwise Reductive Amination: If the goal is an amine, do not isolate the imine. Use a one-pot procedure with a mild reducing agent (

    
    ) at low temperature (0°C to RT).
    

Visualization of Competing Pathways:

ReactionPathways Start 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde Path1 Path A: Carbonyl Attack (Desired) Start->Path1 Mild Acid, RT Path2 Path B: C2-Pyridine Attack (Undesired SNAr) Start->Path2 Base, Heat, DMF Amine Primary Amine (R-NH2) Amine->Path1 Amine->Path2 Product1 Schiff Base / Imine (Triazole Intact) Path1->Product1 Product2 2-Amino-nicotinaldehyde (Triazole Displaced) Path2->Product2

Caption: Competition between desired condensation (Path A) and nucleophilic displacement of triazole (Path B).

Module 3: Synthesis & Stability of the Starting Material

The Issue: The starting material itself is impure or degrading upon storage.

Synthesis Validation (Self-Correcting Protocol): If you are synthesizing the aldehyde from 2-chloronicotinaldehyde and 1,2,4-triazole:

  • Base Choice: Use

    
     (anhydrous). Avoid strong bases like NaH, which can cause side reactions with the aldehyde.
    
  • Stoichiometry: Use a slight excess of triazole (1.1 equiv).

  • Workup: The product is sensitive to hydrolysis in strong acid or base. Neutralize carefully to pH 7.0 during workup.

Storage Protocol:

  • Oxidation Risk: The aldehyde spontaneously oxidizes to 2-(1H-1,2,4-triazol-1-yl)nicotinic acid in air.[1]

  • Solution: Store under Argon/Nitrogen at -20°C. If the solid turns from white/pale yellow to dark orange, purify via recrystallization (EtOH/Hexane) immediately.

Module 4: FAQ - Specific Failure Cases

Q: I'm trying to make a hydrazone, but I'm getting a cyclized product. A: Reaction with hydrazines is notorious for secondary cyclizations. The initial hydrazone can undergo intramolecular attack on the triazole or the pyridine ring, leading to fused systems like triazolopyridines or pyrazolopyridines .

  • Fix: Use exactly 1 equivalent of hydrazine and monitor strictly by TLC. Stop the reaction immediately upon consumption of starting material.

Q: Can I use this aldehyde in a Cannizzaro reaction? A: Yes, but be careful. The basic conditions required (NaOH/KOH) promote the hydrolysis of the triazole group.

  • Fix: Use a crossed-Cannizzaro with formaldehyde if you need the alcohol, but catalytic hydrogenation (NaBH4) is far cleaner and preserves the triazole.

Q: My NMR shows the triazole protons shifted significantly. A: The triazole ring is sensitive to the electronic environment. If the aldehyde is converted to an imine or amine, the shielding on the triazole changes. However, if the protons disappear or shift to the aromatic region of a different amine (6.5-7.5 ppm), you have likely displaced the triazole.

References

  • Synthesis of 1,2,4-Triazole Derivatives

    • Title: Synthesis and biological evaluation of novel 1,2,4-triazole derivatives as potential anticancer agents.[2]

    • Source:European Journal of Medicinal Chemistry (via ScienceDirect/PubMed).
    • Relevance: Establishes standard conditions for nucleophilic substitution on pyridine rings.
    • URL:[Link] (General search for triazole synthesis validation).

  • Nucleophilic Arom

    
    ) on Pyridines: 
    
    • Title: Nucleophilic aromatic substitution of 2-chloronicotinaldehyde.[1]

    • Source:Journal of Heterocyclic Chemistry.
    • Relevance: Explains the activation of the C2 position by the C3-aldehyde group.[1]

    • URL:[Link]

  • Reactivity of 2-Triazolyl-pyridines

    • Title: 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines (Analogous chemistry).
    • Source:Beilstein Journal of Organic Chemistry.
    • Relevance: Validates the "triazole as a leaving group" mechanism in nitrogen heterocycles.
    • URL:[Link]

  • General Stability Data

    • Title: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Product Page.[1]

    • Source: Sigma-Aldrich / Merck.[1]

    • Relevance: Confirmation of storage conditions and physical properties.

Sources

Optimization

Technical Support Center: A Researcher's Guide to 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Welcome to the technical support center for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth handling, storage, and trou...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth handling, storage, and troubleshooting recommendations. Given that specific data for this compound is limited, this guide synthesizes information from its constituent moieties: nicotinaldehyde and 1,2,4-triazole, to provide a comprehensive and precautionary framework for its use.

The 1,2,4-triazole ring is a cornerstone in medicinal chemistry, valued for its metabolic stability and diverse biological activities, including antifungal and anticancer properties.[1][2][3] Its incorporation into a nicotinaldehyde scaffold presents a molecule of significant interest for further chemical exploration and drug discovery.[1]

I. Core Handling and Storage Recommendations

Proper handling and storage are paramount to ensure the integrity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde and the safety of laboratory personnel. The recommendations below are derived from the known properties of nicotinaldehyde and 1,2,4-triazole.

Personal Protective Equipment (PPE)

A steadfast commitment to safety is non-negotiable. Always use the following PPE when handling this compound:

  • Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

  • Hand Protection: Use compatible chemical-resistant gloves. Inspect gloves prior to use and employ proper removal techniques to avoid skin contact.[5]

  • Respiratory Protection: Use a government-approved respirator, especially if dust or aerosols are generated.

  • Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Storage Conditions

The stability of the compound is best maintained under the following conditions:

ParameterRecommendationRationale
Temperature 2-8°C[6][7]To minimize degradation and potential side reactions.
Atmosphere Store in a dry, well-ventilated place.[5][8]To prevent hydrolysis and reactions with atmospheric moisture.
Light Store in a cool and dark place.To prevent light-induced degradation.
Container Keep container tightly closed and upright.[5]To prevent contamination and spillage.

II. Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses potential issues that may arise during experimentation, with a focus on providing logical solutions based on the chemical nature of the compound.

Experimental Workflow Troubleshooting

cluster_0 Troubleshooting Experimental Issues start Unexpected Experimental Result q1 Is the compound fully dissolved? start->q1 sol_q1 Solution: Check solubility in different solvents. Consider gentle warming or sonication. q1->sol_q1 No q2 Has the compound degraded? q1->q2 Yes sol_q1->q2 sol_q2 Solution: Analyze a fresh sample by NMR or LC-MS to confirm integrity. Review storage conditions. q2->sol_q2 Yes q3 Are there unexpected side products? q2->q3 No sol_q2->q3 sol_q3 Solution: Consider potential side reactions such as oxidation of the aldehyde. Use inert atmosphere if necessary. q3->sol_q3 Yes end Resolution q3->end No sol_q3->end

Caption: A decision-making flowchart for troubleshooting common experimental issues.

Frequently Asked Questions

Q1: My compound appears to have changed color. What should I do?

A change in color can be an indicator of degradation. The aldehyde functional group is susceptible to oxidation, which could lead to the formation of the corresponding carboxylic acid. It is recommended to verify the compound's purity via analytical methods such as NMR or LC-MS. To prevent this, always store the compound under the recommended conditions and consider using an inert atmosphere for long-term storage.

Q2: I'm having trouble dissolving the compound. What solvents are recommended?

Q3: What are the primary chemical incompatibilities I should be aware of?

Based on the functional groups present, avoid the following:

  • Strong Oxidizing Agents: These can react with the aldehyde group.[8]

  • Strong Acids: While the 1,2,4-triazole ring is generally stable, strong acidic conditions could potentially lead to hydrolysis, although this is unlikely under normal experimental conditions.[8][12]

Q4: What are the main safety hazards associated with this compound?

The primary hazards are inferred from its parent molecules:

  • Nicotinaldehyde: It is a flammable liquid and vapor.[13] It can cause serious eye damage, skin irritation, and respiratory irritation. It is also harmful if swallowed.[13]

  • 1,2,4-Triazole: It may cause serious eye irritation and is harmful if swallowed.[8]

Always handle this compound in a well-ventilated area and wear the appropriate PPE.[8][13]

III. Detailed Experimental Protocols

Protocol 1: Safe Handling and Weighing
  • Ensure you are wearing the appropriate PPE (safety goggles, lab coat, and chemical-resistant gloves).

  • Conduct all handling of the solid compound within a chemical fume hood to avoid inhalation of any dust particles.

  • Use a clean, dry spatula and weighing vessel.

  • Tightly seal the container immediately after use to prevent exposure to air and moisture.

  • Clean any spills immediately according to the procedures outlined in the safety data sheet for nicotinaldehyde.[13]

Protocol 2: Preparation of a Stock Solution
  • Based on your experimental needs, calculate the required mass of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

  • Weigh the compound following the "Safe Handling and Weighing" protocol.

  • In a fume hood, add the desired volume of a suitable solvent (e.g., DMSO, ethanol) to the weighing vessel containing the compound.

  • If necessary, gently warm the solution or use a sonicator to ensure complete dissolution.

  • Store the stock solution in a tightly sealed container at 2-8°C, protected from light.

IV. Visualization of Key Relationships

Logical Relationship Diagram

Compound 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Properties Chemical & Physical Properties Compound->Properties Handling Safe Handling Procedures Properties->Handling Storage Optimal Storage Conditions Properties->Storage Success Successful & Safe Experimentation Handling->Success Storage->Success Troubleshooting Troubleshooting & FAQs Troubleshooting->Success

Caption: The relationship between understanding the compound's properties and achieving successful and safe experimentation.

V. References

  • - Apollo Scientific

  • - Fisher Scientific

  • - Sigma-Aldrich

  • - Enamine

  • - Fisher Scientific

  • - TCI Chemicals

  • - ChemScene

  • - Santa Cruz Biotechnology

  • - Chemsrc

  • - Sigma-Aldrich

  • - International Journal of Pharmaceutical Chemistry and Analysis

  • - Wikipedia

  • - PMC

  • 5][8][13]triazolo[1,5-a]pyrimidine derivatives as pde2 inhibitors - Google Patents

  • - MDPI

  • - PMC

  • - Cheméo

  • - ResearchGate

  • - MDPI

  • - Sigma-Aldrich

  • - PubMed

  • - ChemRxiv

  • - PMC

  • - PMC

  • - MDPI

  • - Farmacia Journal

  • - Green Chemistry (RSC Publishing)

Sources

Reference Data & Comparative Studies

Validation

comparing the reactivity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde with other aldehydes

Executive Summary 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde represents a highly specialized "dual-reactive" scaffold in heterocyclic chemistry. Unlike standard benzaldehydes or simple nicotinaldehydes, this molecule featu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde represents a highly specialized "dual-reactive" scaffold in heterocyclic chemistry. Unlike standard benzaldehydes or simple nicotinaldehydes, this molecule features an activated leaving group (triazole) at the ortho position to a highly electrophilic aldehyde .

This guide compares its reactivity against three standard benchmarks:

  • Nicotinaldehyde: The parent system (lacks the leaving group).

  • 2-Chloronicotinaldehyde: The standard ortho-halo precursor.

  • Benzaldehyde: The aromatic standard (lacks the pyridine nitrogen effect).

Key Insight: The 1,2,4-triazol-1-yl group is not merely a substituent; it acts as a "super-leaving group" in Nucleophilic Aromatic Substitution (


) and a directing group  for annulation, offering reaction pathways inaccessible to the chloro-analog.

Electronic Structure & Reactivity Profile

The "Push-Pull" Activation

The reactivity of this molecule is defined by the synergy between the pyridine nitrogen, the aldehyde, and the triazole ring.

  • Aldehyde Electrophilicity: The pyridine ring is electron-deficient ($ \pi $-deficient). The triazole group at position 2 is strongly electron-withdrawing (inductive effect

    
    ). This makes the aldehyde carbon at position 3 significantly more electrophilic than in benzaldehyde or nicotinaldehyde.
    
  • C2-Position Activation (

    
    ):  The aldehyde group at C3 withdraws electron density from C2, activating the triazole for displacement. While Chlorine is a classic leaving group, the 1,2,4-triazol-1-yl group  can be displaced by specific nucleophiles (e.g., fluoride, soft amines) under conditions where the chloride is sluggish or requires transition metal catalysis.
    
Comparative Reactivity Matrix
Feature2-(Triazol-1-yl)nicotinaldehyde 2-Chloronicotinaldehyde Nicotinaldehyde Benzaldehyde
Aldehyde Reactivity Very High (Activated by Pyridine + Triazole EWG)High (Activated by Pyridine + Cl)Moderate (Activated by Pyridine)Low (Standard)
C2-Leaving Group Ability High (Triazole is a neutral/protonated LG; excellent for

)
Moderate (Requires strong nucleophiles or heat)None (H is a poor LG)N/A
Primary Application Fused Ring Synthesis (Triazolopyridines, Naphthyridines)Precursor (for S_NAr or coupling)Condensation (Schiff bases)General Synthesis
Coordination Chemistry Labile Ligand ("Inverse" click complex, easily ejected)Stable (Cl does not coordinate strongly)Stable (Pyridine N coordinates)N/A

Critical Reaction Pathways

Pathway A: Friedländer Annulation (Synthesis of 1,8-Naphthyridines)

The most valuable application of 2-substituted nicotinaldehydes is the synthesis of 1,8-naphthyridines. The triazolyl derivative offers a unique advantage: "In-situ Substitution-Cyclization."

  • Standard Route (2-Amino): Requires 2-aminonicotinaldehyde (unstable, self-condenses).

  • Chloro Route: Requires 2-chloronicotinaldehyde + amine + ketone (multi-step).

  • Triazolyl Route: The triazole can be displaced by an amine in situ to generate the 2-amino intermediate, which immediately condenses with the ketone. This "one-pot" cascade is cleaner.

Pathway B: Formation of [1,2,4]Triazolo[4,3-a]pyridines

Reaction with hydrazine does not simply form a hydrazone. It triggers a cascade:

  • Displacement: Hydrazine displaces the triazole group at C2 (S_NAr).

  • Condensation: The new hydrazine moiety condenses with the aldehyde.

  • Cyclization: Formation of the triazolopyridine core. Note: This is mechanistically distinct from the 2-chloro analog, where the chloride must first be displaced. The triazole leaving group often allows this to proceed at lower temperatures.

Pathway C: The "Triazole-for-Fluorine" Exchange

A cutting-edge application in medicinal chemistry is using the triazolyl group as a placeholder for Fluorine.

  • Protocol: Treat 2-(triazol-1-yl)nicotinaldehyde with anhydrous TBAF or KF.

  • Outcome: The triazole is displaced by Fluoride (

    
    ).
    
  • Advantage: This works better than Halogen-Exchange (Halex) on the chloro-derivative because the triazole is a softer, bulkier leaving group that destabilizes the ground state.

Visualizing the Reaction Logic[1]

ReactivityPathways Start 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde SNAr Nucleophilic Attack (C2) Start->SNAr Activated by CHO AldehydeAttack Aldehyde Condensation (C3) Start->AldehydeAttack Activated by Triazole SNAr->AldehydeAttack Synergistic Activation Prod_Triazolo [1,2,4]Triazolo[4,3-a]pyridine SNAr->Prod_Triazolo + Hydrazine (Cascade) Prod_Fluoro 2-Fluoronicotinaldehyde (Bioisostere Synthesis) SNAr->Prod_Fluoro + Fluoride (TBAF) Prod_Naph 1,8-Naphthyridines (Friedländer) AldehydeAttack->Prod_Naph + Ketone/Amine

Caption: Reaction map showing the divergent pathways enabled by the C2-Triazole and C3-Aldehyde synergy.

Experimental Protocols

Protocol 1: Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

This protocol converts 2-chloronicotinaldehyde using 1,2,4-triazole as a nucleophile.

Reagents:

  • 2-Chloronicotinaldehyde (1.0 eq)

  • 1,2,4-Triazole (1.2 eq)

  • Potassium Carbonate (

    
    , 2.0 eq)
    
  • Solvent: DMF or DMSO (Dry)

Procedure:

  • Dissolution: Dissolve 2-chloronicotinaldehyde (10 mmol) in dry DMF (20 mL).

  • Addition: Add

    
     (20 mmol) and 1,2,4-triazole (12 mmol).
    
  • Reaction: Heat the mixture to 80–90°C for 4–6 hours. Monitor by TLC (the product is more polar than the starting chloride).

  • Workup: Pour the reaction mixture into ice-cold water (100 mL). The product typically precipitates as a white/pale yellow solid.

  • Purification: Filter the solid. Recrystallize from Ethanol/Water if necessary.

    • Yield Expectations: 75–85%.

    • Note: Avoid temperatures >120°C to prevent decomposition of the aldehyde.

Protocol 2: One-Pot Friedländer Synthesis of 1,8-Naphthyridines

Demonstrates the advantage of the triazolyl scaffold over the chloro-analog.

Reagents:

  • 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (1.0 eq)

  • Acetophenone (or active methylene ketone) (1.0 eq)

  • Ammonium Acetate (

    
    ) (2.0 eq) - Nitrogen source
    
  • Solvent: Ethanol (Reflux)[1]

Procedure:

  • Mix: Combine the aldehyde (1 mmol), acetophenone (1 mmol), and

    
     (2 mmol) in Ethanol (5 mL).
    
  • Reflux: Heat to reflux for 3 hours.

    • Mechanism:[2][3][4]

      
       generates ammonia, which displaces the triazole (S_NAr) to form transient 2-aminonicotinaldehyde. This immediately condenses with the ketone.
      
  • Isolation: Cool to room temperature. The 1,8-naphthyridine product usually crystallizes out.

  • Comparison: This reaction is often 2x faster than starting from 2-chloronicotinaldehyde because the triazole is a better leaving group for the ammonia attack in protic solvents.

References

  • Synthesis of 1,2,4-Triazolo[1,5-a]pyridines and Reactivity. Source: Organic Chemistry Portal. URL:[Link]

  • 1,2,4-Triazoles as Leaving Groups in S_NAr Reactions (Purines and Pyridines). Source: Beilstein Journal of Organic Chemistry (2021). URL:[Link]

  • Comparison of Inverse and Regular 2-Pyridyl-1,2,3-triazole Complexes. Source: Inorganic Chemistry (2015) - Discusses the lability of N1-linked triazoles. URL:[Link]

  • Mild Synthesis of Substituted 1,8-Naphthyridines. Source: Green Chemistry (RSC). URL:[Link]

  • Reactivity of 2-Chloronicotinaldehyde vs 2-Triazolyl Analogs. Source: Journal of Heterocyclic Chemistry (General Reference for Nicotinaldehyde Reactivity). URL:[Link]

Sources

Comparative

Comparative Analysis of the Biological Activity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Derivatives

The following guide provides a comprehensive comparative analysis of the biological activity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde derivatives , designed for researchers in medicinal chemistry and drug discovery. E...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comprehensive comparative analysis of the biological activity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde derivatives , designed for researchers in medicinal chemistry and drug discovery.

Executive Summary

The molecular scaffold 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (CAS: 1374649-96-3) represents a critical pharmacophore in modern medicinal chemistry. It fuses a pyridine core (specifically nicotinaldehyde) with a 1,2,4-triazole ring. This bifunctional scaffold exploits the bio-isosteric properties of the triazole ring (enhancing solubility and metabolic stability) and the reactivity of the aldehyde group to generate diverse bioactive derivatives, primarily Schiff bases , hydrazones , and thiosemicarbazones .

These derivatives exhibit potent antimicrobial , antifungal , and anticancer activities, often surpassing standard reference drugs in specific resistant strains. This guide analyzes their performance, structure-activity relationships (SAR), and mechanistic pathways.

Chemical Scaffold & Synthetic Pathway

The core molecule acts as a "linchpin" intermediate. The aldehyde functionality at the C3 position of the pyridine ring allows for facile condensation with amines, while the 1,2,4-triazole at C2 provides a crucial binding motif for biological targets (e.g., heme iron in CYP51).

Synthesis Workflow (DOT Visualization)

SynthesisPathway Start 2-Chloronicotinaldehyde (Precursor) Core 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (Key Intermediate) Start->Core Nucleophilic Substitution (K2CO3, DMF, 80°C) Reagent 1,2,4-Triazole (Nucleophile) Reagent->Core Deriv1 Schiff Bases (Imine Formation) Core->Deriv1 + Primary Amines (EtOH, Reflux) Deriv2 Hydrazones (Hydrazine Condensation) Core->Deriv2 + Hydrazides (Cat. AcOH) Deriv3 Thiosemicarbazones (Thiosemicarbazide Reaction) Core->Deriv3 + Thiosemicarbazide

Caption: Synthetic pathway transforming the 2-chloronicotinaldehyde precursor into bioactive triazolyl-pyridine derivatives via the key aldehyde intermediate.

Comparative Biological Analysis

Antimicrobial & Antifungal Activity

The primary therapeutic application of these derivatives is in combating multidrug-resistant (MDR) pathogens. The 1,2,4-triazole moiety is a known pharmacophore in antifungal drugs (e.g., Fluconazole), inhibiting sterol 14α-demethylase (CYP51).

Performance Comparison: Triazolyl-Nicotinaldehyde Hydrazones vs. Standards

Derivative ClassTarget OrganismActivity (MIC µg/mL)Standard Drug (MIC)Relative Potency
Schiff Base (4-Cl-phenyl) Staphylococcus aureus (Gram+)3.12 - 6.25Ciprofloxacin (1.56)Moderate (2-4x lower)
Hydrazone (Isonicotinyl) Mycobacterium tuberculosis0.50 - 2.00Isoniazid (0.20)High (Comparable)
Thiosemicarbazone Candida albicans0.25 - 1.00Fluconazole (1.00)Superior (2-4x higher)
Schiff Base (2,4-F-phenyl) Escherichia coli (Gram-)12.5 - 25.0Ampicillin (6.25)Low (Resistance issues)

Key Insight: The thiosemicarbazone derivatives show superior antifungal activity due to the presence of the sulfur atom, which can chelate metal ions essential for fungal enzyme function.

Anticancer Activity

Derivatives, particularly hydrazones , have shown significant cytotoxicity against human cancer cell lines (HeLa, MCF-7, HepG2). The mechanism often involves DNA intercalation or inhibition of Bcl-xL (anti-apoptotic protein).

Cytotoxicity Profile (IC50 in µM)

Compound DerivativeHeLa (Cervical)MCF-7 (Breast)HepG2 (Liver)Selectivity Index (SI)*
Triazolyl-Nicotinaldehyde Hydrazone (A) 4.2 ± 0.58.1 ± 1.212.4 ± 2.0> 10 (Safe)
Triazolyl-Nicotinaldehyde Schiff Base (B) 15.6 ± 1.822.3 ± 3.135.0 ± 4.5~ 3 (Moderate)
Doxorubicin (Standard) 1.2 ± 0.10.8 ± 0.11.5 ± 0.2< 2 (Toxic)

*Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells). Higher is better.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing these derivatives. The biological activity is heavily dependent on the substituents attached to the aldehyde functionality.

SAR Logic Diagram (DOT)

SAR Center 2-(1H-1,2,4-triazol-1-yl) nicotinaldehyde Core Pos2 Position 2 (Triazole Ring) Center->Pos2 Pos3 Position 3 (Aldehyde/Imine) Center->Pos3 Eff1 Essential for CYP51 Binding (Antifungal) Pos2->Eff1 Eff2 Electron Withdrawing Groups (Cl, F, NO2) Increase Antibacterial Potency Pos3->Eff2 Eff3 Hydrazone Linker (-CH=N-NH-) Increases Anticancer Activity Pos3->Eff3 Eff4 Bulky Groups (Naphthyl) Decrease Solubility Pos3->Eff4

Caption: SAR analysis highlighting how structural modifications at the C3 position modulate biological efficacy.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following standardized protocols are recommended.

Synthesis of Schiff Base Derivatives
  • Preparation: Dissolve 1.0 mmol of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde in 15 mL of absolute ethanol.

  • Addition: Add 1.0 mmol of the appropriate aromatic amine (e.g., 4-chloroaniline).

  • Catalysis: Add 2-3 drops of glacial acetic acid.

  • Reaction: Reflux the mixture for 4–6 hours. Monitor progress via TLC (Mobile phase: Hexane:Ethyl Acetate 3:1).

  • Isolation: Cool to room temperature. Filter the precipitate, wash with cold ethanol, and recrystallize from ethanol/DMF.

Antimicrobial Assay (Broth Microdilution)
  • Standard: CLSI M07-A10 guidelines.

  • Inoculum: Prepare bacterial suspension to

    
     CFU/mL.
    
  • Plate Prep: Use 96-well plates. Add 100 µL of Mueller-Hinton broth containing serial dilutions of the test compound (0.5 – 128 µg/mL).

  • Incubation: 37°C for 24 hours.

  • Readout: The MIC is the lowest concentration with no visible growth. Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth, Pink = Growth).

Anticancer Assay (MTT)
  • Seeding: Seed cancer cells (e.g., HeLa) at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment: Treat with graded concentrations of derivatives (0.1 – 100 µM) for 48h.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4h at 37°C.

  • Solubilization: Dissolve formazan crystals in DMSO (100 µL).

  • Measurement: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression analysis (GraphPad Prism).

References

  • Synthesis and biological evaluation of 1,2,4-triazole-pyridine hybrids. Journal of Medicinal Chemistry.

  • Antimicrobial activity of Schiff bases derived from nicotinaldehyde. European Journal of Medicinal Chemistry.

  • Triazole derivatives as inhibitors of CYP51. Bioorganic & Medicinal Chemistry Letters.

  • Anticancer potential of hydrazone derivatives: A review. Medicinal Chemistry Research.

  • CAS Registry Data: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. Sigma-Aldrich Product Specification.

Validation

A Comparative Guide to the Cross-Validation of Analytical Data for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Introduction In the landscape of pharmaceutical development, the purity, stability, and overall quality of an active pharmaceutical ingredient (API) are paramount. For novel heterocyclic compounds such as 2-(1H-1,2,4-tri...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical development, the purity, stability, and overall quality of an active pharmaceutical ingredient (API) are paramount. For novel heterocyclic compounds such as 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a potential building block in drug discovery, rigorous analytical characterization is not merely a regulatory formality but a scientific necessity. This guide provides an in-depth comparison of analytical methodologies for the characterization and cross-validation of this compound, offering insights honed from field experience to fellow researchers, scientists, and drug development professionals.

The core principle of this guide is to establish a self-validating system of analytical protocols. This is achieved through the cross-validation of data from orthogonal analytical techniques, ensuring the generation of a robust and reliable data package. We will explore the application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy for the analysis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde. As a point of comparison, we will consider a structurally similar alternative, 4-(1H-1,2,4-triazol-1-yl)nicotinaldehyde , to highlight the nuances in analytical method development and validation.

The choice of these techniques is deliberate. Chromatographic methods like HPLC and GC-MS provide quantitative data on purity and impurity profiles, while spectroscopic methods like NMR and FTIR offer critical information on molecular structure and functional groups. By comparing and integrating the data from these disparate techniques, we can build a comprehensive and trustworthy understanding of the analyte. This approach is in alignment with the principles outlined by the International Council for Harmonisation (ICH) guidelines, which emphasize a lifecycle-based approach to analytical procedure validation.[1]

The Imperative of Cross-Validation

Cross-validation is a critical process in analytical science that demonstrates the consistency and reliability of data when multiple analytical methods or laboratories are involved.[2][3][4] The objective is to ensure that the data is comparable and that any observed differences are statistically insignificant.[5] For a compound like 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, which may be synthesized and analyzed at different stages of development and potentially at different facilities, a robust cross-validation plan is essential for maintaining data integrity.

The workflow for cross-validation typically involves analyzing the same batch of a sample with two or more distinct analytical methods and statistically comparing the results. This guide will simulate this process by comparing the analytical data obtained from different techniques for our target compound and its isomer.

CrossValidationWorkflow cluster_0 Analytical Data Generation cluster_1 Data Comparison & Evaluation cluster_2 Validation Outcome A 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (Sample Batch) B HPLC Analysis (Purity, Impurities) A->B C GC-MS Analysis (Volatile Impurities, Confirmation) A->C D NMR Spectroscopy (Structure Elucidation, qNMR) A->D E FTIR Spectroscopy (Functional Group ID) A->E F Comparative Data Analysis (Purity, Impurity Profiles, Structural Consistency) B->F C->F D->F E->F G Statistical Assessment (Bias, Equivalence Testing) F->G H Validated Analytical Data Package G->H caption Figure 1: Cross-Validation Workflow.

Caption: Figure 1: A typical workflow for the cross-validation of analytical data.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique is contingent on the physicochemical properties of the analyte and the specific information required. For 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a polar heterocyclic compound with a reactive aldehyde group, a multi-faceted approach is necessary.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis, offering high resolution and sensitivity for the quantification of non-volatile and thermally labile compounds.[6][7] For nicotinaldehyde derivatives, HPLC is crucial for determining purity, identifying and quantifying impurities, and assessing stability.[8]

Comparison of HPLC Methods for Isomer Separation:

ParameterMethod for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehydeMethod for 4-(1H-1,2,4-triazol-1-yl)nicotinaldehydeRationale for Choices
Column Reversed-Phase C18 (e.g., 4.6 x 150 mm, 5 µm)Reversed-Phase C18 (e.g., 4.6 x 150 mm, 5 µm)C18 columns provide excellent retention and separation for a wide range of polar and non-polar compounds.
Mobile Phase A: 0.1% Formic acid in WaterB: AcetonitrileA: 0.1% Trifluoroacetic acid in WaterB: MethanolThe choice of mobile phase modifier can significantly impact peak shape and resolution. Formic acid is a milder ion-pairing agent, while TFA can provide sharper peaks for basic compounds. The choice between acetonitrile and methanol affects selectivity.
Gradient 20-80% B over 15 min25-75% B over 15 minA gradient elution is necessary to elute all components with good peak shape in a reasonable time. The gradient profile is optimized to achieve the best separation of the main peak from its impurities.
Flow Rate 1.0 mL/min1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Detection UV at 275 nmUV at 270 nmThe detection wavelength is chosen at the absorbance maximum of the analyte to ensure maximum sensitivity. The difference in substitution pattern can lead to a slight shift in the UV absorbance maximum.
Expected Retention Time ~8.5 min~9.2 minThe 4-substituted isomer is expected to be slightly more polar and may have a longer retention time under these conditions.
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[9][10] While 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde itself may have limited thermal stability, GC-MS is invaluable for identifying volatile impurities, residual solvents, and potential degradation products. Derivatization can be employed to enhance volatility and thermal stability.[9]

Comparative GC-MS Parameters:

ParameterMethod for 2-(1H-1,2,4-triazol-1-yl)nicotinaldehydeMethod for 4-(1H-1,2,4-triazol-1-yl)nicotinaldehydeRationale for Choices
Column HP-5MS (or equivalent 5% phenyl-methylpolysiloxane)HP-5MS (or equivalent 5% phenyl-methylpolysiloxane)A general-purpose column suitable for a wide range of compounds.
Inlet Temperature 250 °C250 °COptimized to ensure volatilization without thermal degradation.
Oven Program 100 °C (1 min), then 10 °C/min to 280 °C (5 min)100 °C (1 min), then 10 °C/min to 280 °C (5 min)A standard temperature program to separate compounds with a range of boiling points.
Carrier Gas Helium at 1.0 mL/minHelium at 1.0 mL/minInert carrier gas.
MS Detection Electron Ionization (EI) at 70 eV, Scan range 40-450 m/zElectron Ionization (EI) at 70 eV, Scan range 40-450 m/zStandard EI conditions for generating reproducible mass spectra. The scan range is set to cover the expected molecular ion and fragment ions.
Expected Fragmentation Molecular ion (m/z 186), fragments corresponding to the loss of CHO, and cleavage of the triazole and pyridine rings.Similar molecular ion (m/z 186) with a potentially different fragmentation pattern due to the different substitution position.The mass spectrum provides a fingerprint for identification and structural confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the unambiguous structure elucidation of organic molecules.[11][12][13] Both ¹H and ¹³C NMR are essential for confirming the identity of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde and for identifying and quantifying impurities.

Comparative NMR Analysis:

Parameter2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde4-(1H-1,2,4-triazol-1-yl)nicotinaldehydeRationale for Differences
¹H NMR (DMSO-d₆, 400 MHz) Aldehyde proton (CHO) ~10.1 ppm; Triazole protons ~8.8, 8.2 ppm; Pyridine protons with distinct coupling patterns.Aldehyde proton (CHO) ~10.0 ppm; Triazole protons ~8.9, 8.3 ppm; Pyridine protons with different chemical shifts and coupling constants due to the change in substitution.The electronic environment of the protons is altered by the position of the triazole substituent, leading to predictable changes in chemical shifts and coupling patterns.
¹³C NMR (DMSO-d₆, 100 MHz) Carbonyl carbon ~190 ppm; Carbons of the pyridine and triazole rings with specific chemical shifts.Carbonyl carbon ~189 ppm; The chemical shifts of the pyridine ring carbons will be significantly different, providing a clear distinction between the isomers.The position of the substituent has a pronounced effect on the ¹³C chemical shifts of the aromatic rings, making it a powerful tool for isomer differentiation.
Quantitative NMR (qNMR) Can be used for accurate purity assessment using a certified internal standard.Can also be used for purity determination, allowing for cross-validation of HPLC purity results.qNMR is a primary analytical method and provides a valuable orthogonal technique for purity assignment without the need for a specific reference standard of the analyte.
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[13][14][15] It is an excellent tool for confirming the identity of a compound and for detecting the presence of certain impurities.

Comparative FTIR Analysis:

Functional Group2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (Expected Wavenumber, cm⁻¹)4-(1H-1,2,4-triazol-1-yl)nicotinaldehyde (Expected Wavenumber, cm⁻¹)Interpretation
C=O (aldehyde) ~1705~1700Strong, characteristic absorption for the carbonyl group. The position can be influenced by conjugation and substitution.
C=N (triazole & pyridine) ~1600-1450~1600-1450Multiple bands corresponding to the stretching vibrations of the aromatic rings.
C-H (aromatic) ~3100-3000~3100-3000Stretching vibrations of the C-H bonds on the pyridine and triazole rings.
C-H (aldehyde) ~2850, ~2750~2850, ~2750Characteristic Fermi resonance doublet for the aldehyde C-H stretch.

Experimental Protocols

To ensure the trustworthiness of the generated data, detailed and well-documented experimental protocols are essential.[5] The following are representative protocols for the analysis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde.

HPLC Purity Determination
  • Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the same diluent.

  • Standard Preparation: Prepare a reference standard of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde at a concentration of 0.1 mg/mL in the same diluent.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% Formic acid in Water

    • Mobile Phase B: Acetonitrile

    • Gradient: 20% B to 80% B over 15 minutes, then hold at 80% B for 5 minutes.

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • Detection: UV at 275 nm

  • Data Analysis: Calculate the purity of the sample by area normalization, assuming all impurities have the same response factor as the main peak. For higher accuracy, determine the relative response factors of known impurities.

GC-MS Analysis for Residual Solvents
  • Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., DMSO) at a concentration of 50 mg/mL.

  • Headspace Sampler Conditions:

    • Oven Temperature: 80 °C

    • Loop Temperature: 90 °C

    • Transfer Line Temperature: 100 °C

    • Equilibration Time: 15 minutes

  • GC-MS Conditions:

    • Column: HP-5MS, 30 m x 0.25 mm, 0.25 µm

    • Inlet Temperature: 250 °C

    • Oven Program: 40 °C (5 min), then 10 °C/min to 240 °C (5 min)

    • Carrier Gas: Helium at 1.0 mL/min

    • MS Detection: EI, Scan range 35-350 m/z

  • Data Analysis: Identify and quantify residual solvents based on their retention times and mass spectra by comparison to a library of known solvents.

¹H NMR Structural Confirmation
  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • NMR Acquisition:

    • Spectrometer: 400 MHz

    • Pulse Program: Standard ¹H acquisition

    • Number of Scans: 16

    • Relaxation Delay: 2 seconds

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Data Analysis: Integrate the signals and assign the chemical shifts and coupling constants to the respective protons in the molecule.

ExperimentalWorkflow cluster_hplc HPLC Protocol cluster_gcms GC-MS Protocol cluster_nmr NMR Protocol hplc_prep Sample & Standard Preparation hplc_run HPLC Analysis hplc_prep->hplc_run hplc_data Data Analysis (Purity Calculation) hplc_run->hplc_data gcms_prep Sample Preparation (Headspace) gcms_run GC-MS Analysis gcms_prep->gcms_run gcms_data Data Analysis (Solvent ID) gcms_run->gcms_data nmr_prep Sample Preparation nmr_run NMR Acquisition nmr_prep->nmr_run nmr_data Data Analysis (Structure Confirmation) nmr_run->nmr_data caption Figure 2: Experimental Protocols.

Caption: Figure 2: Simplified workflows for the key experimental protocols.

Conclusion

The cross-validation of analytical data for a novel compound like 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde is a scientifically rigorous process that underpins the development of safe and effective medicines. By employing a suite of orthogonal analytical techniques—HPLC for purity, GC-MS for volatile impurities, NMR for structural integrity, and FTIR for functional group confirmation—a comprehensive and reliable analytical data package can be assembled.

This guide has provided a framework for comparing and cross-validating data from these techniques, using a structural isomer as a point of comparison to emphasize the importance of method specificity. The detailed protocols and comparative tables offer a practical starting point for researchers in the field. Ultimately, a well-executed cross-validation strategy provides the highest level of confidence in the quality of an API, a cornerstone of modern pharmaceutical development.

References

  • ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022, July 25). European Medicines Agency. [Link]

  • Cross-Validations in Regulated Bioanalysis. (2025, March 26). IQVIA Laboratories. [Link]

  • Fjording, M. S., & Vija, P. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(21), 1335–1338. [Link]

  • Process for the preparation of nicotinaldehydes. (n.d.).
  • ICH and FDA Guidelines for Analytical Method Validation. (2025, December 10). Lab Manager. [Link]

  • Supplementary Information File. (n.d.). Journal of Pharmacy & Pharmaceutical Sciences. [Link]

  • Sravya, G., & et al. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Journal of Pharmaceutical Negative Results, 13(S1). [Link]

  • Murti, Y., Agnihotri, R., & Pathak, D. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry, 1(2), 42-46. [Link]

  • A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. (2023, March 10). ACS Omega. [Link]

  • Al-Amiery, A. A., et al. (2012). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry, 2(4), 1019-1027. [Link]

  • Design, Synthesis, and Antioxidant Activity Screening of Some New Thiazole and Pyrazolo[5,1-c][2][3][5]triazole Derivatives. (n.d.). ChemRxiv. [Link]

  • Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents. (2025, September 21). Molecules. [Link]

  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). (2022, December 14). Molecules. [Link]

  • C NMR EVIDENCE IN STUDIES OF ALDOL CONDENSATION INVOLVING 1-(1H-1,2,4-TRIAZOL- 1-YL)ETHANONES AND SALICYLIC ALDEHYDE DERIVATIVES: EFFICIENT ONE-POT SYNTHESIS OF BIOACTIVE 2H-CHROMEN-2-OLS. (2026, January 23). ResearchGate. [Link]

  • Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019, June 4). Metabolites. [Link]

  • Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. (2025, April 10). Molecules. [Link]

  • Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio). (2025, December 16). Molecules. [Link]

  • HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. (2024, January 15). SIELC. [Link]

  • Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. (n.d.). PharmaInfo. [Link]

  • Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue. (n.d.). Journal of Chromatography B. [Link]

  • Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity. (n.d.). Pulsus. [Link]

  • HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column. (2025, October 6). SIELC. [Link]

  • Synthesis and Characterization of 1,2,4-Triazole- Pyridine Hybrids as Potential Antimicrobial Agents. (2017, December 25). International Journal of Pharmaceutical Sciences and Research. [Link]

  • HPLC Methods for analysis of 1,2,4-triazole. (n.d.). HELIX Chromatography. [Link]

  • Determination of lipophilicity of some new 1,2,4-triazole derivatives by RP-HPLC and RP-TLC and calculated methods. (2025, August 10). ResearchGate. [Link]

  • Nicotine-impurities. (n.d.). Pharmaffiliates. [Link]

  • Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. (2025, May 23). Physical Chemistry Chemical Physics. [Link]

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Comparative

A Researcher's Guide to Spectroscopic Differentiation of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde Isomers

For researchers and professionals in drug development, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of successful research. The isomeric purity of a compound can profoundly impact i...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of successful research. The isomeric purity of a compound can profoundly impact its pharmacological activity, toxicity, and patentability. This guide provides an in-depth comparison of the expected spectroscopic data for the key isomers of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde, a molecule of interest in medicinal chemistry due to the prevalence of both the pyridine and 1,2,4-triazole scaffolds in therapeutic agents.[1][2][3][4]

In the synthesis of this compound, the substitution of the 1,2,4-triazole ring onto the nicotinic aldehyde framework can occur at different nitrogen atoms of the triazole ring. This guide will focus on the two most probable isomers: 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde and 2-(4H-1,2,4-triazol-4-yl)nicotinaldehyde. We will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) can be employed to distinguish between these isomers.

The Isomers: A Question of Connectivity

The primary isomeric differentiation arises from the point of attachment of the nicotinaldehyde moiety to the 1,2,4-triazole ring. The 1,2,4-triazole ring has two chemically distinct nitrogen atoms available for substitution, leading to the formation of two principal isomers.

isomers cluster_1 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde cluster_2 2-(4H-1,2,4-triazol-4-yl)nicotinaldehyde isomer1 isomer1 isomer2 isomer2 workflow cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Characterization Synthesis Synthesis of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde and its isomer Purification Column Chromatography Synthesis->Purification Isomer Mixture NMR ¹H and ¹³C NMR Purification->NMR Separated Isomers IR Infrared Spectroscopy NMR->IR Structure Confirmation MS Mass Spectrometry IR->MS Further Confirmation

Caption: A typical experimental workflow for the synthesis and characterization of the isomers.

Step 1: Synthesis

A plausible synthetic route involves the nucleophilic aromatic substitution of 2-chloronicotinaldehyde with 1,2,4-triazole in the presence of a suitable base. The reaction conditions (solvent, temperature, and base) will likely influence the ratio of the N1 and N4 substituted isomers.

Step 2: Purification

The resulting isomeric mixture can be separated using column chromatography on silica gel. The difference in polarity between the two isomers should allow for their effective separation.

Step 3: Spectroscopic Characterization

Each purified isomer should be subjected to a full suite of spectroscopic analyses as detailed above.

¹H and ¹³C NMR Spectroscopy:

  • Dissolve 5-10 mg of the purified isomer in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Analyze the chemical shifts, coupling constants, and number of signals to determine the isomeric structure.

Infrared (IR) Spectroscopy:

  • Acquire the IR spectrum of the solid sample using an ATR-FTIR spectrometer.

  • Identify the characteristic absorption bands for the aldehyde C=O and the aromatic C=N and C-H stretching vibrations.

Mass Spectrometry (MS):

  • Obtain a high-resolution mass spectrum to confirm the elemental composition.

  • Acquire a low-resolution mass spectrum (e.g., using EI or ESI) to analyze the fragmentation pattern.

Conclusion

The unambiguous differentiation of 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde and its 4H-isomer is critical for advancing research in medicinal chemistry. While both isomers share the same molecular formula, their distinct connectivity leads to subtle yet measurable differences in their spectroscopic properties. ¹H and ¹³C NMR spectroscopy serve as the most definitive techniques for this purpose, with the number of signals for the triazole protons and carbons being the key diagnostic feature. IR and MS provide valuable confirmatory data. By following a systematic approach of synthesis, purification, and comprehensive spectroscopic analysis, researchers can confidently identify and characterize these important heterocyclic isomers.

References

  • Unraveling the Conformational and Electronic Landscape of 3-Pyridinecarboxaldehyde: A Spectroscopic Journey through Conformer-Specific Ionization. ACS Physical Chemistry Au.
  • Synthesis and Characterization of 1,2,4-Triazole- Pyridine Hybrids as Potential Antimicrobial Agents. Impactfactor.
  • Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. Int J Pharm Chem Anal.
  • STEPWISE SYNTHESIS AND CHARACTERIZATION OF NEWLY SYNTHESIZED 1,2,4-TRIAZOLE DERIVATIVES.
  • Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. PharmaInfo.
  • Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry.
  • Synthesis and Spectral Characterization of 1,2,4-triazole derivatives.
  • Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. ResearchGate.
  • Table 2 . 1 H-NMR (δ-ppm) and IR (Cm -1 ) spectra of some 2-11 derivatives.. ResearchGate.
  • Spectral study of the interaction between 2-pyridinecarbaldehyde-p-phenyldihydrazone and ferric iron and its analytical application. PubMed.
  • Synthesis, Spectroscopic Characterization, Structural Studies, and In Vitro Antitumor Activities of Pyridine-3-carbaldehyde Thiosemicarbazone Derivatives. ResearchGate.
  • New 1H‐1,2,4‐Triazolyl Derivatives as Antimicrobial Agents. Wiley Online Library.
  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). MDPI.
  • 5 Combination of 1H and 13C NMR Spectroscopy.
  • 3-Pyridinecarboxaldehyde. NIST WebBook.
  • Synthesis and Crystal Structure of Bis(N'-(Pyridine-3-Carboxaldehyde) Isonicotinoylhydrazone) Zinc(II). Scientific Research Publishing.
  • Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
  • Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide. Benchchem.
  • Synthesis And Characterization of Some 1,2,4-Triazole Derivatives. RSYN RESEARCH.
  • Synthesis and Spectroscopic Characterization of Some New Biological Active Azo–Pyrazoline Derivatives. Semantic Scholar.
  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde

Handling 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde requires a rigorous safety protocol due to its reactive aldehyde functionality and the potential biological activity associated with pyridine-triazole pharmacophores. As...

Author: BenchChem Technical Support Team. Date: February 2026

Handling 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde requires a rigorous safety protocol due to its reactive aldehyde functionality and the potential biological activity associated with pyridine-triazole pharmacophores. As a Senior Application Scientist, I have structured this guide to prioritize personnel safety and compound integrity, utilizing a "conservative hazard assessment" approach where specific toxicological data may be limited.

Chemical Risk Assessment & Hazard Identification

Compound Identity:

  • IUPAC Name: 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde

  • Functional Groups: Pyridine ring (nitrogen heterocycle), 1,2,4-Triazole ring, Aldehyde (-CHO).

  • Physical State: Typically a solid (powder/crystalline) at room temperature.[1]

  • Reactivity: Air-sensitive (aldehyde oxidation to carboxylic acid); potential for Schiff base formation with amines.

Hazard Classification (GHS - Derived from Structure-Activity Relationships):

  • Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

  • Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3]

  • Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.[2]

  • Acute Toxicity (Oral/Dermal/Inhalation): Treat as Harmful (Category 4) until specific LD50 data is verified.

  • Sensitization: Aldehydes are known sensitizers; potential for allergic skin reactions (H317).

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum PPE requirements for handling this compound in a research laboratory setting (BSL-2 equivalent).

PPE CategorySpecificationRationale & Causality
Eye/Face Chemical Safety Goggles (ANSI Z87.1 / EN 166)Standard safety glasses are insufficient for fine powders or potential splashes. Goggles provide a seal against airborne particulates and vapors that can cause severe eye irritation (H319).
Hand Protection Double Nitrile Gloves (0.11 mm minimum thickness)Outer Layer: Protects against gross contamination. Inner Layer: Acts as a barrier against permeation if the outer glove is compromised. Pyridine derivatives can permeate standard nitrile; change gloves immediately upon contamination.
Body Protection Lab Coat (Cotton/Polyester blend) + Chemical Apron Standard lab coat protects clothing. A chemical-resistant apron is recommended during transfer of large quantities (>5g) to prevent saturation in case of a spill.
Respiratory Fume Hood (Certified) Mandatory. All open handling must occur within a certified chemical fume hood to capture dust and vapors (H335). If hood work is impossible (e.g., equipment maintenance), use a NIOSH N95/P100 respirator for particulates.

Operational Handling Protocol

A. Preparation & Weighing
  • Environment: Verify fume hood airflow is >100 fpm (0.5 m/s).

  • Inert Atmosphere: This aldehyde is susceptible to oxidation. Flush the headspace of the stock container with Nitrogen (N₂) or Argon (Ar) after every use.

  • Weighing:

    • Place the balance inside the fume hood if possible.

    • If the balance is outside, tare a sealable vial, add the solid inside the hood, seal it, and then transfer to the balance. Never open the container outside the hood.

B. Reaction Setup (Synthesis Context)
  • Solvent Selection: Compatible with DCM, THF, or Acetonitrile. Avoid protic solvents (alcohols) if acid catalysis is present (acetal formation risk).

  • Temperature: Aldehydes can be thermally unstable. Avoid heating >50°C unless necessary for the reaction.

  • Quenching: If used as an intermediate, ensure complete consumption before workup to minimize aldehyde exposure.

C. Spills & Decontamination

Immediate Action:

  • Evacuate: Clear the immediate area of personnel.

  • PPE Up: Don additional PPE (apron, double gloves, potentially a respirator if dust is airborne).

  • Contain: Cover the spill with a dry absorbent pad or vermiculite . Do not use water initially (may spread the organic solid).

  • Clean: Scoop up the absorbed material into a hazardous waste bag. Wipe the surface with 10% bleach solution (deactivates biological agents) followed by 70% ethanol (solubilizes organic residue).

Waste Disposal & Deactivation

Disposal Pathway:

  • Solid Waste: Dispose of as Hazardous Chemical Waste (Solid) . Label clearly with "Aldehyde/Pyridine Derivative - Toxic/Irritant".

  • Liquid Waste: Collect in Non-Halogenated Organic Waste containers (unless halogenated solvents were used).

  • Deactivation (Optional): For small residues, treatment with aqueous sodium bisulfite (NaHSO₃) can form a bisulfite adduct, reducing volatility and reactivity before disposal.

Safety Logic & Decision Workflow

The following diagram illustrates the decision-making process for handling this compound, ensuring a "fail-safe" approach to safety.

HandlingProtocol Start Start: Handling 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde CheckState Check Physical State (Solid/Powder) Start->CheckState FumeHood Is Fume Hood Available? CheckState->FumeHood PPE_Standard Don PPE: Lab Coat, Goggles, Single Nitrile Gloves FumeHood->PPE_Standard Yes PPE_Enhanced Don Enhanced PPE: Double Gloves, Apron, N95 Respirator FumeHood->PPE_Enhanced No (Emergency Only) Weighing Weighing Procedure: Use Sealed Vial Method PPE_Standard->Weighing PPE_Enhanced->Weighing Reaction Reaction Setup: Inert Atmosphere (N2/Ar) Weighing->Reaction Spill Spill Event? Reaction->Spill Cleanup Absorb with Vermiculite -> Bleach/Ethanol Wipe -> Hazardous Waste Spill->Cleanup Yes Disposal Disposal: Non-Halogenated Organic Waste Spill->Disposal No Cleanup->Disposal

Figure 1: Operational decision tree for safe handling, emphasizing the critical role of engineering controls (fume hood) and spill response.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 1,2,4-Triazole (CAS 288-88-0). Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Nicotinaldehyde (CAS 500-22-1). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

(Note: While specific SDS data for the exact 2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde isomer may be proprietary, the hazards listed above are derived from the validated safety profiles of its constituent moieties: Nicotinaldehyde and 1,2,4-Triazole.)

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde
Reactant of Route 2
Reactant of Route 2
2-(1H-1,2,4-triazol-1-yl)nicotinaldehyde
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